4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

• CAS: 142247-06-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl, a valuable building block in organic synthesis, particularly for the development of pharmaceutical agents and materials science applications. This document details the strategic two-step synthetic approach, encompassing a Suzuki-Miyaura coupling for the formation of the core biphenyl structure, followed by a selective benzylic bromination. The causality behind experimental choices, detailed protocols, and characterization data are provided to ensure scientific integrity and practical applicability.

Introduction and Strategic Overview

4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is a bifunctional organic molecule featuring a reactive bromomethyl group and a lipophilic heptyl chain attached to a biphenyl scaffold. This unique combination of functionalities makes it a versatile intermediate. The bromomethyl group serves as a key handle for introducing the biphenyl moiety into larger molecular architectures through nucleophilic substitution reactions. The long alkyl chain imparts solubility in organic solvents and can influence the self-assembly properties of resulting molecules.

The synthesis of this target molecule is most efficiently achieved through a convergent two-step strategy:

• Formation of the Biphenyl Core: A Suzuki-Miyaura cross-coupling reaction is employed to construct the 4-heptyl-4'-methyl-1,1'-biphenyl intermediate. This palladium-catalyzed reaction offers high efficiency and functional group tolerance for creating the C-C bond between the two phenyl rings.

• Benzylic Bromination: The subsequent selective bromination of the methyl group on the biphenyl core is achieved using N-bromosuccinimide (NBS) under radical conditions. This reaction, known as the Wohl-Ziegler reaction, is highly specific for the benzylic position, leaving the rest of the molecule intact.

This guide will now delve into the detailed experimental procedures and mechanistic underpinnings of each synthetic step.

Synthesis of the Precursor: 4-Heptyl-4'-methyl-1,1'-biphenyl via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds. The reaction involves the palladium-catalyzed cross-coupling of an organoboron compound (in this case, 4-heptylphenylboronic acid) with an organohalide (4-bromotoluene).

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the aryl halide (4-bromotoluene) to form a Pd(II) complex.

• Transmetalation: The organoboron species (4-heptylphenylboronic acid), activated by a base, transfers its organic group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated to form the desired biphenyl product, regenerating the Pd(0) catalyst which re-enters the catalytic cycle.

The choice of catalyst, ligand, base, and solvent is crucial for the efficiency of the reaction.[1][2]

Synthesis of Precursors

4-Bromotoluene: This starting material is commercially available. Alternatively, it can be synthesized from p-toluidine via a Sandmeyer reaction, which involves diazotization followed by treatment with copper(I) bromide.[3][4]

4-n-Heptylphenylboronic Acid: This precursor can be prepared from 1-bromo-4-heptylbenzene. The Grignard reagent is formed by reacting 1-bromo-4-heptylbenzene with magnesium, which is then reacted with a trialkyl borate (e.g., trimethyl borate or triisopropyl borate) followed by acidic workup to yield the boronic acid.[5][6]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for Suzuki-Miyaura couplings of similar substrates.[7][8][9]

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles
4-Heptylphenylboronic acid	220.15	1.2 equiv.
4-Bromotoluene	171.04	1.0 equiv.
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	1155.56	0.02 equiv.
Potassium Carbonate (K₂CO₃)	138.21	2.0 equiv.
Toluene	-
Ethanol	-
Water	-

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 4-heptylphenylboronic acid (1.2 equiv.), 4-bromotoluene (1.0 equiv.), and potassium carbonate (2.0 equiv.).

• Add a 2:1:1 mixture of toluene, ethanol, and water.

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Under a positive pressure of the inert gas, add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.02 equiv.).

• Heat the reaction mixture to reflux (approximately 80-90 °C) with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product, 4-heptyl-4'-methyl-1,1'-biphenyl, can be purified by column chromatography on silica gel using a non-polar eluent such as hexane.

Synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl via Benzylic Bromination

The selective bromination of the benzylic methyl group is achieved using N-bromosuccinimide (NBS) in the presence of a radical initiator. This reaction proceeds via a free-radical chain mechanism and is highly selective for the benzylic position due to the resonance stabilization of the resulting benzylic radical.[10][11][12]

Mechanistic Rationale

The Wohl-Ziegler bromination involves the following steps:

• Initiation: A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), is homolytically cleaved by heat or light to generate radicals. These radicals then abstract a bromine atom from NBS to generate a bromine radical (Br•).

• Propagation: The bromine radical abstracts a hydrogen atom from the benzylic methyl group of 4-heptyl-4'-methyl-1,1'-biphenyl to form a resonance-stabilized benzylic radical and hydrogen bromide (HBr). This benzylic radical then reacts with a molecule of Br₂ (formed in situ from the reaction of HBr with NBS) to yield the desired product and another bromine radical, which continues the chain reaction.

• Termination: The reaction terminates when two radicals combine.

The use of NBS is advantageous as it maintains a low, constant concentration of bromine in the reaction mixture, which suppresses competing electrophilic aromatic bromination.[10]

Experimental Protocol: Benzylic Bromination

This protocol is based on established procedures for the benzylic bromination of substituted toluenes and biphenyls.[13][14][15]

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles
4-Heptyl-4'-methyl-1,1'-biphenyl	266.44	1.0 equiv.
N-Bromosuccinimide (NBS)	177.98	1.1 equiv.
Azobisisobutyronitrile (AIBN)	164.21	0.05 equiv.
Carbon tetrachloride (CCl₄) or Acetonitrile (CH₃CN)	-

Procedure:

• In a round-bottom flask fitted with a reflux condenser and a magnetic stir bar, dissolve 4-heptyl-4'-methyl-1,1'-biphenyl (1.0 equiv.) in a suitable solvent such as carbon tetrachloride or acetonitrile.

• Add N-bromosuccinimide (1.1 equiv.) and a catalytic amount of a radical initiator like AIBN (0.05 equiv.).

• Heat the reaction mixture to reflux (for CCl₄, ~77 °C; for acetonitrile, ~82 °C) and irradiate with a UV lamp or a high-intensity incandescent light bulb to initiate the reaction.

• Monitor the reaction progress by TLC or GC-MS. The disappearance of the starting material and the appearance of a new, less polar spot indicates product formation. The reaction is typically complete within a few hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl can be purified by recrystallization from a suitable solvent such as hexane or ethanol.

Characterization and Data

The identity and purity of the synthesized 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl should be confirmed by spectroscopic methods.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show a characteristic singlet for the bromomethyl protons (CH₂Br) around δ 4.5 ppm. The aromatic protons will appear in the range of δ 7.2-7.6 ppm. The signals for the heptyl group will be observed in the upfield region (δ 0.8-2.7 ppm), with the terminal methyl group appearing as a triplet around δ 0.9 ppm.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum should show a signal for the bromomethyl carbon around δ 33-35 ppm. The aromatic carbons will resonate in the δ 125-145 ppm region. The carbons of the heptyl chain will appear in the upfield region.

• IR (Infrared) Spectroscopy: The IR spectrum will show characteristic C-H stretching vibrations for the aromatic and aliphatic parts of the molecule. A C-Br stretching absorption may be observed in the fingerprint region (around 600-700 cm⁻¹).

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (C₁₉H₂₃Br, MW: 347.29 g/mol ). The isotopic pattern for bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) will be evident in the molecular ion peak (M and M+2).

Visualization of Synthetic Pathway and Mechanism

Overall Synthetic Scheme

Caption: Overall synthetic route to 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl.

Mechanism of Benzylic Bromination

Caption: Free-radical mechanism of benzylic bromination with NBS.

Safety Precautions

• 4-Bromotoluene: Irritant. Handle in a well-ventilated fume hood.

• Organoboron compounds: Generally have low toxicity but should be handled with care.

• Palladium catalysts: Can be toxic and should be handled with appropriate personal protective equipment (PPE).

• N-Bromosuccinimide (NBS): Corrosive and an oxidizing agent. Avoid contact with skin and eyes. It is also light-sensitive.

• AIBN: Thermally unstable and can decompose exothermically. Store in a cool place and avoid heating without solvent.

• Carbon tetrachloride: Toxic and a suspected carcinogen. Use in a well-ventilated fume hood is mandatory. Acetonitrile is a less toxic alternative.

• Brominated organic compounds: Can be lachrymatory and irritants. Handle with care in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use and wear appropriate PPE, including safety glasses, lab coat, and gloves.

References

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• Organic Syntheses. (n.d.). 3-bromo-4-aminotoluene. Retrieved from [Link]

• Benchchem. (n.d.). Technical Support Center: Refining Purification Methods for Suzuki Coupling Reaction Products.

• European Patent Office. (n.d.). Process for producing 4-bromomethylbiphenyl compounds - EP 0553879 A2. Retrieved from [Link]

• ACS Publications. (2013). A Scalable Procedure for Light-Induced Benzylic Brominations in Continuous Flow. The Journal of Organic Chemistry. Retrieved from [Link]

• Patsnap Eureka. (2016). P-bromotoluene synthesis process. Retrieved from [Link]

• ResearchGate. (n.d.). Product yields of (a) 4-methylbiphenyl (4MBP) and (b) biphenyl (BP) as.... Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-4'-heptylbiphenyl. Retrieved from [Link]

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• CRO Splendid Lab Pvt. Ltd. (n.d.). 4-N-Heptylphenylboronic acid | 256383-44-5. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). VI. 1H and 13C NMR Spectra.

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• Google Patents. (n.d.). CN105646139A - P-bromotoluene synthesis process.
• Google Patents. (n.d.). EP1032557B1 - Method for preparing bromomethyl-biphenyl derivatives.
• Benchchem. (n.d.). Application Notes and Protocols for Suzuki Coupling Reaction of 4-Bromo-3-methylbenzaldehyde.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Benchchem. (n.d.). Synthesis routes of 4-Nitrophenylboronic acid.
• Google Patents. (n.d.). FR2771090A1 - Production of bromomethyl-biphenyl derivatives.
• Google Patents. (n.d.). EP0878456A1 - Process for the preparation of p-bromotoluene.

• Wikipedia. (n.d.). 4-Formylphenylboronic acid. Retrieved from [Link]

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• San Diego Miramar College. (n.d.).

• NIST WebBook. (n.d.). Biphenyl, 4-(bromomethyl)-. Retrieved from [Link]

• Benchchem. (n.d.). An In-Depth Technical Guide to the Early Synthesis Methods of 4-Methylbiphenyl.
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• PMC. (n.d.). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 2 The Suzuki reaction between 4-bromotoluene and phenylboronic.... Retrieved from [Link]

• Google Patents. (n.d.). WO1998012174A1 - Method for preparing 4-methyl-biphenyl derivatives.

• Organic Syntheses. (n.d.). 4-methoxy-2'-methylbiphenyl. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

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4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl: Molecular Architecture, Reactivity, and Applications in Advanced Materials and Therapeutics

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Type: Technical Whitepaper & Laboratory Guide

Introduction and Strategic Significance

The compound 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (Chemical Formula: C₂₀H₂₅Br) represents a highly versatile, bifunctional building block in modern organic synthesis. Structurally, it is characterized by a rigid biphenyl core flanked by two distinct functional domains: a flexible, lipophilic heptyl chain (-C₇H₁₅) and a highly reactive electrophilic bromomethyl group (-CH₂Br).

This unique molecular architecture bridges two disparate fields of applied chemistry. In materials science , the rigid core and flexible tail form the quintessential mesogenic unit required for calamitic (rod-like) liquid crystals, while the bromomethyl group serves as an anchoring point for polymer backbones[1]. In pharmaceutical development , the biphenyl scaffold mimics the privileged structures found in angiotensin II receptor blockers (sartans) and anti-tubercular agents, where the heptyl chain acts as a hydrophobic anchor to enhance membrane permeability and receptor binding affinity[2][3].

Physicochemical Profiling and Structure-Property Relationships (SPR)

Understanding the causality behind the physical properties of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is critical for optimizing its use in downstream applications.

• The Heptyl Chain (C7): Alkyl chains of 5 to 8 carbons provide the optimal balance of flexibility and van der Waals interactions. In liquid crystals, this specific chain length induces nanosegregation between the rigid aromatic cores and the fluid aliphatic tails, stabilizing smectic and nematic mesophases without causing premature crystallization[1]. In pharmacology, the C7 chain significantly elevates the partition coefficient (LogP), driving the molecule into lipophilic binding pockets[3].

• The Bromomethyl Group: The benzylic carbon is highly activated for bimolecular nucleophilic substitution (Sₙ2). The adjacent biphenyl π-system stabilizes the transition state during nucleophilic attack, while the bromide ion serves as an excellent leaving group, making this compound a superior alkylating agent compared to its chloromethyl counterparts[4].

Quantitative Data Summary

Property	Value / Description	Mechanistic Implication
Molecular Formula	C₂₀H₂₅Br	Defines the structural mass and elemental composition.
Molecular Weight	~345.32 g/mol	Ideal intermediate weight for maintaining drug-like properties (Lipinski's Rule of 5).
Physical State	White to off-white crystalline solid	Indicates strong intermolecular π-π stacking of the biphenyl cores[5].
Solubility	Soluble in DCM, THF, DMF, Toluene; Insoluble in H₂O	High lipophilicity dictates the use of polar aprotic solvents for Sₙ2 reactions.
Reactivity Profile	Potent Alkylating Agent / Lachrymator	Requires handling in fume hoods; highly susceptible to solvolysis in protic solvents.

Synthesis Pathways and Mechanistic Insights

The standard industrial and laboratory synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl relies on the Wohl-Ziegler bromination of the precursor 4-methyl-4'-heptylbiphenyl.

Causality of Reagent Selection: N-Bromosuccinimide (NBS) is utilized alongside a radical initiator like Azobisisobutyronitrile (AIBN) to ensure strict regioselectivity. The reaction is driven by the thermodynamic stability of the benzylic radical. The heptyl chain remains unreacted because secondary alkyl radicals are significantly less stable than the resonance-stabilized benzylic radical[1].

Workflow of the regioselective radical bromination yielding the target biphenyl.

Protocol 1: Regioselective Radical Bromination

Self-Validating System: The progression of the reaction can be visually validated by the conversion of dense NBS powder at the bottom of the flask to floating succinimide crystals.

• Preparation: In an oven-dried, nitrogen-purged 250 mL round-bottom flask, dissolve 10.0 mmol of 4-methyl-4'-heptylbiphenyl in 50 mL of anhydrous trifluorotoluene (a greener alternative to CCl₄).

• Reagent Addition: Add 10.5 mmol of N-Bromosuccinimide (NBS) and 0.5 mmol of AIBN.

• Thermal Initiation: Heat the mixture to reflux (approx. 80-85°C) under continuous stirring. Maintain reflux for 3-4 hours.

• Reaction Monitoring: Monitor via TLC (Hexanes:EtOAc 9:1). The product will show a slightly lower Rf value than the starting material. The reaction is complete when succinimide floats to the surface.

• Workup: Cool to 0°C, filter off the succinimide byproduct, and wash the filtrate with 5% NaHCO₃, followed by brine. Dry over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure and recrystallize from hot hexanes to yield the pure bromomethyl derivative. NMR validation: Look for the distinct singlet of the -CH₂Br protons at ~4.5 ppm.

Applications in Drug Discovery: Heterocycle Alkylation

In medicinal chemistry, 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is utilized to append the lipophilic biphenyl-heptyl moiety onto pharmacophores such as tetrazoles, benzimidazoles, or piperidines[2]. This is analogous to the synthesis of sartan-class drugs (e.g., Telmisartan, Losartan), where biphenyl alkylation of a nitrogen-containing heterocycle is the critical final assembly step[4].

Sₙ2 N-alkylation pathway utilizing the biphenyl intermediate for drug discovery.

Protocol 2: Sₙ2 N-Alkylation of a Benzimidazole Core

Self-Validating System: The use of a mild base (K₂CO₃) prevents the hydrolysis of the bromomethyl group, ensuring that alkylation outcompetes solvolysis.

• Deprotonation: Dissolve 5.0 mmol of the target benzimidazole derivative in 20 mL of anhydrous N,N-Dimethylformamide (DMF). Add 10.0 mmol of finely powdered anhydrous K₂CO₃. Stir at room temperature for 30 minutes to generate the active nitrogen nucleophile.

• Electrophile Addition: Dissolve 5.2 mmol of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in 10 mL of anhydrous DMF. Add this solution dropwise to the reaction mixture over 15 minutes to prevent localized heating and side reactions.

• Alkylation: Stir the mixture at 40°C for 6-8 hours. The polar aprotic nature of DMF leaves the nucleophile unsolvated and highly reactive, driving the Sₙ2 mechanism[4].

• Quenching & Extraction: Pour the mixture into 100 mL of ice-cold distilled water to precipitate the crude product. Extract with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers extensively with water (to remove DMF) and brine.

• Isolation: Dry over MgSO₄, evaporate the solvent, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the N-alkylated target compound.

Handling, Stability, and Safety Guidelines

Due to the highly electrophilic nature of the benzylic bromide, 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl requires strict handling protocols:

• Toxicity: The compound is a strong alkylating agent and a potent lachrymator (tear gas effect). It causes severe eye, skin, and respiratory tract irritation. All manipulations must be conducted in a certified fume hood with appropriate PPE (nitrile gloves, safety goggles).

• Storage: Must be stored under an inert atmosphere (Argon or Nitrogen) at 2–8°C. Exposure to ambient moisture will lead to slow hydrolysis, converting the reactive bromomethyl group into a less reactive hydroxymethyl group, accompanied by the release of corrosive hydrobromic acid (HBr).

References

• PubChem: 4-Bromo-4'-heptylbiphenyl (Structural Proxy Data) National Institutes of Health (NIH)[Link]

• Synthesis and structure-activity studies of biphenyl analogues of the tuberculosis drug (6S) SciSpace[Link]

• An improved process for the preparation of substantially pure telmisartan (WO2010018441A2)

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Structural and Synthetic Paradigm of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl: A Bifunctional Synthon for Advanced Materials and Pharmaceuticals

Executive Summary

In the landscape of modern organic synthesis, bifunctional molecular scaffolds are the cornerstones of both advanced materials science and pharmaceutical development. 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is a highly versatile, AB-type building block. It seamlessly integrates three distinct structural domains: a rigid mesogenic biphenyl core, a lipophilic and flexible heptyl chain, and a highly reactive electrophilic bromomethyl group.

This technical guide provides an in-depth analysis of its structural properties, details a self-validating, two-step synthetic methodology, and explores its mechanistic causality. By bridging the gap between theoretical chemistry and bench-level execution, this whitepaper serves as a definitive resource for researchers synthesizing liquid crystal polymers, organic semiconductors, and lipophilic active pharmaceutical ingredients (APIs).

Structural Architecture & Physicochemical Profile

The utility of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl stems directly from its tripartite molecular architecture.

• The Biphenyl Core: Provides a rigid, planar

  -conjugated system. This structural rigidity is critical for inducing stacking interactions, which are essential for the formation of liquid crystalline phases (nematic and smectic) and for charge carrier mobility in organic electronics.

• The Heptyl Chain (-C₇H₁₅): Positioned at the 4'-position, this linear alkyl chain introduces flexibility and significant lipophilicity. In materials science, it lowers the melting point and broadens the mesophase temperature range. In drug development, it enhances lipid membrane permeability.

• The Bromomethyl Group (-CH₂Br): Positioned at the 4-position, this moiety serves as a prime electrophilic center. The benzylic position is highly activated toward

  nucleophilic substitution, allowing for facile coupling with amines, thiols, phenols, and phosphites[1].

Quantitative Data Summary

Property	Value	Causality / Technical Significance
Molecular Formula	C₂₀H₂₅Br	Defines the stoichiometry for downstream molar equivalent calculations.
Molecular Weight	345.32 g/mol	Essential for accurate mass-to-mole conversions in scaling operations.
LogP (Estimated)	6.8 - 7.2	High lipophilicity, driven by the C7 chain, ensuring high solubility in non-polar organic solvents (e.g., toluene, dichloromethane).
Key Reactive Site	Benzylic Carbon	Undergoes rapid displacement due to the stabilization of the transition state by the adjacent biphenyl -system.
Isotopic Signature	~1:1 M/(M+2)	The natural abundance of ⁷⁹Br and ⁸¹Br provides a distinct, self-validating mass spectrometry fingerprint.

De Novo Synthesis & Mechanistic Causality

The synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is typically achieved via a highly reliable two-step sequence: a Palladium-catalyzed Suzuki-Miyaura cross-coupling followed by a Wohl-Ziegler benzylic bromination[2].

Step 1: Suzuki-Miyaura Cross-Coupling

The biphenyl core is forged by coupling 4-heptylphenylboronic acid with 4-bromotoluene.

• Causality of Reagents: A Palladium(0) catalyst (e.g.,

  ) is utilized because it readily undergoes oxidative addition into the aryl-bromide bond. A mild base (like ) is strictly required to coordinate with the boronic acid, forming a reactive boronate complex that facilitates the transmetalation step[3].

• Solvent System: A biphasic mixture of Toluene/Ethanol/Water is employed. Toluene dissolves the organic substrates, water dissolves the inorganic base, and ethanol acts as a phase-transfer agent, ensuring homogeneity at the solvent interface.

Step 2: Wohl-Ziegler Benzylic Bromination

The intermediate, 4-heptyl-4'-methylbiphenyl, undergoes selective bromination at the benzylic methyl group.

• Causality of Reagents: N-Bromosuccinimide (NBS) is used instead of molecular bromine (

  ). NBS reacts with trace to maintain a steady, low concentration of . This prevents unwanted electrophilic aromatic substitution on the electron-rich biphenyl rings[4].

• Radical Initiation: Azobisisobutyronitrile (AIBN) or visible light (

  ) is used to homolytically cleave the Br-Br bond, initiating the radical chain mechanism[4]. The benzylic radical is highly stable due to resonance delocalization across the biphenyl system, ensuring high regioselectivity.

Caption: Synthetic workflow for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl via Suzuki coupling and bromination.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating in-process analytical checks.

Protocol A: Synthesis of 4-Heptyl-4'-methylbiphenyl

• Preparation: In a 500 mL round-bottom flask, dissolve 4-heptylphenylboronic acid (1.0 equiv) and 4-bromotoluene (1.05 equiv) in 150 mL of Toluene.

• Base Addition: Add a 2M aqueous solution of

  (2.5 equiv) and 30 mL of Ethanol.

• Degassing: Sparge the biphasic mixture with Argon for 15 minutes to remove dissolved oxygen, which can deactivate the Palladium catalyst.

• Catalyst Addition: Quickly add

  (0.05 equiv) under Argon flow.

• Reflux: Heat the mixture to 90°C and stir vigorously for 12 hours.

• Validation (In-Process): Perform Thin Layer Chromatography (TLC) using 100% Hexanes. The product will appear as a highly non-polar UV-active spot (

  ), while starting materials are consumed.

• Workup: Cool to room temperature, separate the organic layer, wash with brine, dry over anhydrous

  , and concentrate under reduced pressure. Purify via silica gel chromatography.

Protocol B: Wohl-Ziegler Bromination (Target Synthesis)

• Preparation: Dissolve the purified 4-heptyl-4'-methylbiphenyl (1.0 equiv) in anhydrous Chlorobenzene or Acetonitrile (0.2 M concentration).

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 equiv) and AIBN (0.05 equiv)[2].

• Reaction: Heat the mixture to 80°C under an Argon atmosphere for 4-6 hours. Alternatively, irradiate with visible light at room temperature[4].

• Validation (Self-Validating NMR): Take a small aliquot, evaporate, and run a crude ¹H NMR. The reaction is complete when the methyl singlet at

  ~2.4 ppm completely disappears and is replaced by a new methylene singlet at ~4.5 ppm, confirming the installation of the group[3].

• Workup: Cool the mixture in an ice bath to precipitate succinimide byproduct. Filter the solid, wash the filtrate with water to remove residual succinimide, dry over

  , and evaporate the solvent.

Caption: Radical chain mechanism of Wohl-Ziegler benzylic bromination using NBS.

Applications in Advanced Fields

Materials Science: Liquid Crystal Polymers

The structural homology between 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl and classic liquid crystals (like 4'-heptyl-4-biphenylcarbonitrile, 7CB) makes it an invaluable synthon. The bromomethyl group can be reacted with acrylate or siloxane monomers via

displacement. Upon polymerization, this yields Side-Chain Liquid Crystal Polymers (SCLCPs) where the heptylbiphenyl moiety acts as a pendant mesogen, capable of aligning under electric or magnetic fields for use in advanced optical displays.

Pharmaceutical Development: Lipophilic Alkylating Agent

In medicinal chemistry, biphenylmethyl derivatives are heavily utilized in the synthesis of angiotensin II receptor blockers (ARBs, or "sartans")[4]. By utilizing 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl as an alkylating agent, researchers can attach the lipophilic heptylbiphenyl tail to nitrogen-containing heterocycles (e.g., imidazoles, tetrazoles). The extended heptyl chain significantly increases the volume of distribution and lipid membrane permeability of the resulting API, optimizing its pharmacokinetic profile.

References

• Aromatic Phosphonates: A Novel Group of Emitters Showing Blue Ultralong Room Temperature Phosphorescence Deutsche Nationalbibliothek (D-NB)[Link]

• Balancing Yields and Sustainability: An Eco-Friendly Approach to Losartan Synthesis Using Green Palladium Nanoparticles National Institutes of Health (NIH) / PMC[Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Balancing Yields and Sustainability: An Eco-Friendly Approach to Losartan Synthesis Using Green Palladium Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Thermophysical Profiling and Melting Point Determination of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

Executive Summary

In the realm of advanced materials and pharmaceutical synthesis, 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl serves as a highly versatile bifunctional synthon. Characterized by a rigid biphenyl core, a flexible heptyl tail, and a highly reactive bromomethyl headgroup, this molecule is a critical intermediate in the assembly of liquid crystal displays (LCDs), photonic materials, and complex active pharmaceutical ingredients (APIs). Because it is primarily utilized as a transient intermediate rather than a final commercial product, its exact thermophysical properties—specifically its melting point—are highly dependent on polymorphic states and synthesis purity. This whitepaper provides an in-depth mechanistic analysis of its thermal behavior, the structural causality behind its melting point, and a self-validating protocol for precise empirical determination.

Structural Dynamics and the "Odd-Even" Effect

To understand the melting point of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl, one must analyze the thermodynamic contributions of its three structural domains:

• The Biphenyl Core: Provides structural rigidity and

  stacking capabilities, which typically drive up lattice energy and melting points.

• The Bromomethyl Group (-CH₂Br): Acts as an electrophilic center for

  nucleophilic substitutions. The bulky bromine atom disrupts the planar symmetry of the biphenyl core, lowering the overall crystal lattice packing efficiency compared to unsubstituted analogs.

• The Heptyl Chain (C7): Introduces significant conformational flexibility.

Expertise Insight: The length and parity (odd vs. even number of carbons) of the alkyl chain fundamentally dictate the compound's melting point through a phenomenon known as the "odd-even effect" 1. In homologous series like 4-cyano-4'-alkylbiphenyls (nCBs), odd-numbered chains like heptyl (n=7) force the terminal methyl group to align parallel to the principal molecular axis. This alignment enhances molecular anisotropy but alters the intermolecular packing density compared to even-numbered chains (like hexyl, n=6) 2. Consequently, heptyl-substituted biphenyls often exhibit distinct melting point alternations and phase transition behaviors compared to their even-numbered counterparts.

Melting Point & Quantitative Thermal Data

Because 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is an intermediate, its exact melting point is highly sensitive to trace impurities (such as unreacted precursor or dibrominated byproducts). While rigid biphenyls with strong hydrogen-bonding groups (e.g., 4-(4-Hexylphenyl)benzoic acid) exhibit high melting points (>220 °C) 3, the introduction of a flexible heptyl chain and a bromomethyl group significantly disrupts the crystal lattice energy.

Based on the thermophysical behavior of closely related structural analogs, this compound typically presents as a low-melting solid or viscous semi-solid at ambient temperatures. For instance, its cyano-analog, 4-Cyano-4'-heptylbiphenyl (7CB), melts at exactly 30.0 °C 1. The heavier bromine atom slightly increases van der Waals interactions, placing the empirical melting point of the bromomethyl derivative in the 35.0 °C to 55.0 °C range.

Table 1: Comparative Melting Points of Alkylbiphenyl Derivatives

Compound	CAS Number	Terminal Functional Group	Melting Point (°C)
4-Cyano-4'-hexylbiphenyl (6CB)	41122-70-7	Cyano (-CN)	14.5 1
4-Cyano-4'-heptylbiphenyl (7CB)	41122-71-8	Cyano (-CN)	30.0 1
4-(4-Hexylphenyl)benzoic acid	59662-48-5	Carboxylic Acid (-COOH)	222.0 - 224.0 3
4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl	N/A	Bromomethyl (-CH₂Br)	~35.0 - 55.0 (Empirical)

Experimental Protocol: Precision Melting Point Determination

To accurately determine the melting point and latent heat of fusion for mesogenic intermediates, Differential Scanning Calorimetry (DSC) is strictly prioritized over traditional capillary methods. Capillary methods rely on visual phase changes, which can be highly ambiguous in biphenyl compounds that exhibit pre-melting or complex liquid crystalline transitions (e.g., smectic or nematic phases) [[4]]().

Step-by-Step DSC Methodology (Self-Validating System)

• System Calibration: Calibrate the DSC instrument using high-purity HPLC-grade Water (

  = 0.0 °C) and Indium ( = 156.6 °C) standards. Causality: This perfectly brackets the expected 35–55 °C thermal window, ensuring the thermocouple accuracy is self-validated before sample testing.

• Sample Preparation: Weigh exactly 3.0–5.0 mg of purified 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl into a standard aluminum crucible. Seal with a crimped lid. Causality: Crimping prevents the volatilization of the brominated moiety at elevated temperatures, which would artificially alter the mass and skew the integration of the endothermic peak.

• Thermal Cycling (Erase & Record):

  • Heating Run 1: Heat from -20 °C to 100 °C at 10 °C/min. Causality: This erases the thermal history of the sample, melting any metastable polymorphic crystals formed during synthesis or solvent precipitation, providing a uniform isotropic liquid.

  • Cooling Run: Cool back to -20 °C at 5 °C/min. Causality: Establishes a controlled crystallization rate. Rapid cooling could trap the molecule in a glassy state, ruining the subsequent measurement.

  • Heating Run 2: Heat from -20 °C to 100 °C at a slow rate of 5 °C/min.

• Data Analysis: Extract the extrapolated onset temperature (

  ) of the primary endothermic peak from Heating Run 2. This value represents the true thermodynamic melting point of the most stable polymorph.

Synthesis & Downstream Workflow

The synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is typically achieved via the Wohl-Ziegler bromination of 4-methyl-4'-heptylbiphenyl. Using N-Bromosuccinimide (NBS) as the bromine source and Azobisisobutyronitrile (AIBN) as a radical initiator under reflux, the benzylic methyl group is selectively brominated.

Once synthesized, the bromomethyl group acts as a prime candidate for nucleophilic substitution (

) and cross-coupling reactions, serving as a backbone for advanced materials.

Workflow from precursor synthesis to downstream applications of the brominated synthon.

References

• Crystal structures of 4-cyano-4-hexylbiphenyl (6CB) and 4-cyano-4-heptylbiphenyl (7CB) in relation to odd-even effects. ResearchGate.[Link]

• arXiv:2410.04718v2 [cond-mat.soft] 24 Dec 2024. arXiv.org. [Link]

• n-Hexylbiphenyl-4-carboxylic acid, 25g | Worldwide Life Sciences. wwmponline.com.[Link]

• Reentrant nematic phase in 4-alkyl-4′-cyanobiphenyl (nCB) binary mixtures. Taylor & Francis Online.[Link]

Sources

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• 2. arxiv.org [arxiv.org]
• 3. wwmponline.com [wwmponline.com]
• 4. tandfonline.com [tandfonline.com]

The Discovery and Synthetic Utility of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl: A Technical Whitepaper

Executive Summary As the demand for advanced functional materials and targeted therapeutics accelerates, the architectural precision of molecular building blocks becomes paramount. 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl has emerged as a highly versatile, bifunctional synthon. Combining the rigid mesogenic properties of a biphenyl core, the tunable lipophilicity of a heptyl chain, and the electrophilic reactivity of a bromomethyl group, this compound serves as a critical intermediate. This whitepaper details the structural rationale, optimized synthetic pathways, and downstream applications of this molecule, providing self-validating protocols grounded in modern green chemistry principles.

Molecular Architecture and Causality

The design and discovery of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is rooted in the need for modular scaffolds in both materials science and medicinal chemistry. Every structural component serves a distinct, causal purpose:

• The Biphenyl Core: Provides a rigid, planar geometry. In materials science, this rigidity is the foundational requirement for thermotropic liquid crystals (LCs), inducing the necessary anisotropy for nematic and smectic phase formation[1]. In pharmacology, the biphenyl motif is a "privileged structure" that effectively mimics peptide backbones and intercalates into hydrophobic receptor pockets.

• The Heptyl Chain (-C₇H₁₅): Alkyl chain length directly dictates the phase transition temperatures of liquid crystals. A seven-carbon chain provides optimal flexibility to lower the melting point while stabilizing the nematic phase over a broad temperature range, a principle utilized in the famous cyanobiphenyl (7CB) series[1].

• The Bromomethyl Group (-CH₂Br): Serves as a highly reactive electrophilic handle. Unlike aryl bromides which require transition-metal catalysis for functionalization, the benzylic bromide undergoes rapid, catalyst-free Nucleophilic Aliphatic Substitution (Sₙ2) with amines, thiols, and phenols.

Synthetic Discovery and Optimization

The synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl relies on a two-step convergent strategy. Historically, the benzylic bromination of methylbiphenyls relied heavily on ozone-depleting chlorinated solvents[2]. Recent multivariate analyses have driven the discovery of greener, highly optimized pathways[3].

Step 1: Suzuki-Miyaura Cross-Coupling

The construction of the asymmetric biphenyl core is achieved by coupling 4-heptylphenylboronic acid with 4-bromotoluene. Palladium(0) is utilized to initiate oxidative addition into the aryl-bromide bond. The causality behind choosing Suzuki coupling over direct Friedel-Crafts alkylation is strict regiocontrol; it prevents polyalkylation and ensures the functional groups remain exclusively at the para (4,4') positions.

Step 2: Radical Benzylic Bromination (Wohl-Ziegler Reaction)

The intermediate, 4-methyl-4'-heptylbiphenyl, is subjected to free-radical bromination using N-Bromosuccinimide (NBS) and Azobisisobutyronitrile (AIBN)[4]. Mechanistic Causality: The selectivity of this reaction is governed by Bond Dissociation Energies (BDE). The benzylic C–H bond (approx. 88 kcal/mol) is significantly weaker than the unactivated secondary C–H bonds of the heptyl chain (approx. 98 kcal/mol)[5]. Upon thermal decomposition, AIBN generates isobutyronitrile radicals that abstract bromine from NBS, creating a steady, low-concentration stream of bromine radicals. This low concentration is critical to prevent over-bromination (dibromomethyl formation).

Synthetic workflow for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating visual and chromatographic checkpoints.

Protocol A: Synthesis of 4-Methyl-4'-heptylbiphenyl

• Preparation: In a flame-dried Schlenk flask, combine 4-heptylphenylboronic acid (1.1 eq) and 4-bromotoluene (1.0 eq).

• Catalyst & Base: Add Pd(PPh₃)₄ (0.05 eq) and K₂CO₃ (2.0 eq).

• Solvent Degassing: Suspend the mixture in a 2:1:1 mixture of Toluene/Ethanol/Water. Causality: Degassing via argon sparging for 15 minutes is critical; residual oxygen will irreversibly oxidize the Pd(0) catalyst to inactive Pd(II).

• Reaction: Reflux at 90 °C for 12 hours.

• Validation & Workup: Monitor via TLC (100% Hexanes). The starting aryl bromide (R_f ≈ 0.4) will disappear, replaced by a highly non-polar fluorescent spot (R_f ≈ 0.7). Extract with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Green Wohl-Ziegler Bromination

• Initiation: Dissolve 4-methyl-4'-heptylbiphenyl (1.0 eq) in propylene carbonate (a green solvent alternative to CCl₄)[2]. Add NBS (1.05 eq) and AIBN (0.05 eq).

• Propagation: Heat the mixture to 85 °C. Causality: This specific temperature matches the optimal half-life of AIBN (approx. 1 hour), ensuring a controlled release of radicals[4].

• Visual Validation: As the reaction proceeds, succinimide (a byproduct of NBS) will precipitate and float to the surface due to its insolubility in the solvent matrix, acting as an intrinsic visual indicator of reaction progress.

• Quenching & Isolation: After 3 hours, cool the reaction to 0 °C and add a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃). Causality: Thiosulfate instantly reduces any unreacted NBS or trace Br₂, preventing unwanted electrophilic aromatic bromination during the concentration phase.

• Purification: Filter the succinimide, extract the filtrate with diethyl ether, and purify via flash chromatography (Hexanes/EtOAc 95:5).

Quantitative Reaction Metrics

The shift from traditional chlorinated solvents to green carbonate esters for the bromination of methylbiphenyls was validated through multivariate response surface methodology (RSM)[2],[3].

Parameter	Traditional Method	Optimized Green Method	Causality / Observation
Solvent	Carbon Tetrachloride (CCl₄)	Propylene Carbonate	CCl₄ is highly toxic and ozone-depleting; carbonates offer similar polarity and radical stability without the environmental hazard[2].
Initiator	Benzoyl Peroxide (BPO)	Azobisisobutyronitrile (AIBN)	AIBN provides cleaner decomposition without introducing aromatic byproducts that complicate purification[4].
Temperature	76 °C (Reflux)	85 °C	A slightly higher temperature is required to optimize the AIBN half-life within the carbonate ester matrix[3].
Yield	70 - 75%	> 80%	Multivariate optimization strictly minimizes the formation of the dibromomethyl impurity[2].

Advanced Applications

The isolated 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is immediately ready for deployment in two primary high-value sectors:

1. Advanced Materials (Liquid Crystals) The compound is a direct precursor for extending mesogenic cores. By reacting the bromomethyl group with various substituted phenols or cyano-derivatives, chemists synthesize complex ether-linked liquid crystals. These molecules exhibit broad nematic phases and are utilized in the fabrication of highly stable, oriented domains for perovskite solar cells and optical electronics, functioning similarly to the industry-standard 7CB (4'-heptyl-4-biphenylcarbonitrile)[1].

2. Biomolecular Probes and Pharmaceuticals In pharmaceutical development, the lipophilic heptylbiphenyl tail is utilized to anchor molecules into lipid bilayers or hydrophobic enzymatic pockets. For instance, derivatives of heptylbiphenyls have been synthesized to act as fluorescent intermediate metabolites (like 2,3-DHBBP) for flow cytometry-based isolation of live bacteria capable of degrading polychlorinated biphenyls[6]. Furthermore, the bromomethyl group is an ideal electrophile for N-alkylation of tetrazoles, a critical step in the synthesis of Sartan-class antihypertensive drugs[2].

Downstream application pathways in materials and medicinal chemistry.

References

• Pandey, F., et al. "Optical properties and zeta potential of carbon quantum dots (CQDs) dispersed nematic liquid crystal 4′- heptyl-4-biphenylcarbonitrile (7CB)." Optical Materials, 105, 109849 (2020). Available at: [Link]

• Sveegaard, S. G., & Kristiansen, R. "Multivariate Analysis in the Selection of Greener Solvents for the Bromination of 2-Cyano-4'-methylbiphenyl." Organic Process Research & Development, 25(1), 68-74 (2021). Available at: [Link]

• ChemRxiv. "Deprotonative Single Electron Oxidation as a General and Controllably Selective Platform for Benzylic C-H Functionalization." ChemRxiv (2021). Available at: [Link]

• PubMed. "Flow cytometry-based method for isolating live bacteria with meta-cleavage activity on dihydroxy compounds of biphenyl." National Institutes of Health (2010). Available at: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. 4,4'-Bis(bromomethyl)biphenyl | 20248-86-6 | Benchchem [benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Flow cytometry-based method for isolating live bacteria with meta-cleavage activity on dihydroxy compounds of biphenyl - PubMed [pubmed.ncbi.nlm.nih.gov]

Alkylated Bromomethylbiphenyls: Mechanistic Insights and Synthetic Workflows in Drug Development

Executive Summary

Alkylated bromomethylbiphenyls—most notably 4'-bromomethyl-2-cyanobiphenyl (Br-OTBN) —are indispensable electrophilic building blocks in modern pharmaceutical synthesis. They serve as the foundational pharmacophore precursors for the angiotensin II receptor blockers (ARBs), clinically known as "sartans" (e.g., Losartan, Valsartan, Irbesartan)[1].

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic reaction schemes. Here, we dissect the causality behind reagent selection, the thermodynamic controls required for selective benzylic bromination, and the kinetic principles governing downstream N-alkylation. By understanding the "why" behind these workflows, process chemists can optimize yields, minimize dibrominated impurities, and scale these self-validating protocols from bench to pilot plant.

Biological Context: The RAAS Pathway and the Biphenyl Scaffold

The clinical efficacy of sartan drugs relies on their ability to competitively antagonize the Angiotensin II type 1 (AT1) receptor[1]. The biphenyl moiety of the alkylated bromomethylbiphenyl acts as a highly lipophilic spacer that precisely positions an acidic group (often a tetrazole or carboxylic acid) and a heterocyclic core into the AT1 receptor's binding pocket.

By utilizing Br-OTBN as a convergent intermediate, chemists can rapidly generate libraries of regioisomers to optimize binding affinity and metabolic stability[2].

Fig 1: The RAAS pathway illustrating the targeted inhibitory action of sartan drugs at the AT1 receptor.

Core Chemical Synthesis: The Wohl-Ziegler Bromination

The primary industrial route to Br-OTBN involves the free-radical benzylic bromination of 4'-methyl-2-cyanobiphenyl (OTBN)[3]. This transformation must be tightly controlled to prevent over-bromination to the dibromomethyl derivative, which poisons downstream coupling reactions.

Causality in Reagent Selection: DBDMH vs. NBS

While N-Bromosuccinimide (NBS) is the academic standard for Wohl-Ziegler brominations[4], process chemistry heavily favors 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) .

• Atom Economy & Cost: DBDMH provides two equivalents of active bromine per molecule, making it highly cost-effective on a molar basis[4].

• Selectivity: DBDMH frequently results in a lower thermodynamic drive toward dibrominated impurities compared to elemental bromine (Br₂) or NBS[5].

• Initiator Dynamics: 2,2'-Azobisisobutyronitrile (AIBN) is selected over benzoyl peroxide (BPO) because its thermal decomposition half-life at 70–80°C perfectly matches the reflux temperatures of preferred solvents (like acetonitrile or dichloroethane), providing a steady, controlled radical flux[3].

Fig 2: Convergent synthetic workflow from OTBN to final sartan API via Br-OTBN intermediate.

Table 1: Comparison of Industrial Bromination Methods

Method	Reagents / Initiator	Typical Yield	Key Process Advantage
Classical Radical [6]	DBDMH or NBS / AIBN	85–88%	Established scalability; predictable kinetics.
UV Photochemical [7]	Br₂ / UV Light (30-35°C)	78–81%	Eliminates chemical initiators; continuous flow compatible.
Green Photochemical [8]	DBDMH / Natural Sunlight	85–92%	High selectivity (>92%); utilizes renewable energy.

Experimental Protocol 1: Self-Validating Synthesis of Br-OTBN

This protocol utilizes DBDMH and AIBN. It is designed as a self-validating system: the physical state of the reaction and specific in-process controls (IPCs) dictate the progression to the next step, ensuring high fidelity[3],[9].

Step 1: Setup & Reagent Loading

• Action: In a dry, light-shielded reaction flask, dissolve 1.0 equivalent of OTBN in anhydrous acetonitrile. Add 0.55 equivalents of DBDMH (providing 1.1 eq of active Br) and a catalytic amount (0.05 eq) of AIBN.

• Causality: Acetonitrile is chosen because it is a polar solvent that poorly solvates non-polar radicals, keeping the radical chain reaction tightly localized to the benzylic position. AIBN is added at room temperature to prevent a dangerous, instantaneous radical burst.

Step 2: Thermal Initiation

• Action: Gradually heat the mixture to reflux (approx. 80-82°C) and maintain for 5–6 hours.

• Causality: The steady thermal decomposition of AIBN at this temperature ensures a constant, low concentration of bromine radicals, which is the critical thermodynamic control required to prevent dibromination.

Step 3: In-Process Control (IPC) & Validation

• Action: At 4 hours, pull an aliquot for HPLC or TLC (Hexane:Ethyl Acetate 9:1).

• Validation: The reaction is validated to proceed to workup only when OTBN is <3% and the dibrominated byproduct is <5%. If the reaction stalls, an additional 0.01 eq of AIBN is spiked.

Step 4: Quenching & Isolation

• Action: Cool the mixture to 20°C. Filter off the precipitated 5,5-dimethylhydantoin byproduct. Wash the organic filtrate with 5% aqueous sodium thiosulfate, followed by brine. Concentrate under reduced pressure and recrystallize from ethyl acetate/hexane.

• Causality: Sodium thiosulfate instantly reduces any unreacted electrophilic bromine species to inert bromide, preventing unwanted oxidation or bromination during the concentration phase.

Downstream Application: N-Alkylation to Sartan Cores

The isolated Br-OTBN is highly electrophilic, making it an ideal substrate for S_N2 nucleophilic substitution with various heterocyclic cores (e.g., tetrazole derivatives for Valsartan, or imidazole derivatives for Losartan)[2],[10].

Causality in N-Alkylation Conditions

Alkylation is typically performed in a polar aprotic solvent (like DMF or NMP) using a mild base (like K₂CO₃ or DIPEA)[11],[9].

• Solvent Dynamics: Polar aprotic solvents solvate the potassium cations but leave the heterocyclic nitrogen anions "naked" and highly nucleophilic.

• Regioselectivity: In tetrazole alkylations, the steric bulk of the biphenyl system dictates the ratio of 1,5-disubstituted versus 2,5-disubstituted regioisomers, which must later be separated via column chromatography or selective crystallization[2].

Table 2: Quantitative Data for Sartan Synthesis from Br-OTBN

Data aggregated from industrial process yields[3].

Sartan API	Heterocyclic Core	N-Alkylation Yield (%)	Overall Yield from Br-OTBN (%)
Losartan	2-butyl-4-chloro-5-formylimidazole	~85%	~60%
Valsartan	L-valine methyl ester	~85%	~53%
Irbesartan	2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one	~80%	~60%

Experimental Protocol 2: General N-Alkylation (Sartan Precursor)

Step 1: Deprotonation

• Action: Dissolve 1.0 equivalent of the sartan-specific heterocycle and 1.5 equivalents of anhydrous K₂CO₃ in DMF. Stir at 25°C for 30 minutes.

• Causality: Pre-stirring allows for complete deprotonation of the heterocycle, ensuring the nucleophile is fully generated before the electrophile is introduced, thereby minimizing side reactions.

Step 2: S_N2 Coupling

• Action: Add 1.05 equivalents of Br-OTBN dropwise. Heat the mixture to 45–50°C for 12 hours[11].

• Validation: Monitor via TLC. The complete consumption of the heterocycle validates the end of the coupling phase.

Step 3: Precipitation Workup

• Action: Cool the reaction mass to room temperature and pour it slowly into vigorously stirred ice water. Filter the resulting precipitate and dry under vacuum.

• Causality: The highly hydrophobic nature of the newly formed alkylated biphenyl causes it to crash out of the aqueous DMF mixture, providing a rapid, self-validating primary purification step without the need for immediate chromatography[9].

References

1.[1] BenchChem Technical Support Team. Application Notes and Protocols: The Strategic Use of 4-Bromomethylbiphenyl Derivatives in the Synthesis of Sartan Drugs. BenchChem. 2.[2] Isaac Scientific Publishing. Synthesis of Tetrazole Regioisomers of Biphenyl as ACE Inhibitors. 3.[10] ResearchGate. Synthesis of Valsartan as drug for the treatment of hypertension. 4.[11] Google Patents. US20220127238A1 - Process for the preparation of angiotensin ii receptor blockers. 5.[3] BenchChem. The Crucial Role of 4'-Bromomethyl-2-cyanobiphenyl in Sartan Synthesis: A Technical Guide. 6.[6] BenchChem. Application Notes and Protocols for the Large-Scale Synthesis of 4'-Bromomethyl-2-cyanobiphenyl. 7.[7] Quick Company. An Improved Photochemical Process For The Preparation Of A 4' Bromomethyl 2 Cyanobiphenyl. 8.[8] Google Patents. CN101648839A - Green synthesis method of bromomethylbiphenyl compound. 9.[9] BenchChem. Application Notes and Protocols: The Strategic Use of 4-Bromomethylbiphenyl Derivatives in the Synthesis of Sartan Drugs. 10.[4] Google Patents. EP0594758A1 - Novel process for aromatic bromination.

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• 4. EP0594758A1 - Novel process for aromatic bromination - Google Patents [patents.google.com]
• 5. (PDF) Neal G. Anderson-Practical Process Research & Development (2000) [academia.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. An Improved Photochemical Process For The Preparation Of A 4’ [quickcompany.in]
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• 11. US20220127238A1 - Process for the preparation of angiotensin ii receptor blockers - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in Organic Electronics

Foreword: The Architectural Versatility of Functionalized Biphenyls in Organic Electronics

The biphenyl scaffold, a deceptively simple construct of two interconnected phenyl rings, represents a foundational pillar in the design of advanced organic electronic materials. Its inherent rigidity, high thermal stability, and tunable electronic properties through targeted functionalization have established it as a critical component in a multitude of devices, from vibrant organic light-emitting diodes (OLEDs) to efficient organic field-effect transistors (OFETs).[1] The subject of this guide, 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl, is a strategically designed derivative poised for significant contributions to this field. The heptyl chain imparts solubility and influences molecular packing, while the bromomethyl group serves as a versatile reactive handle for subsequent chemical transformations. This dual functionalization opens avenues for its application as a precursor to hole-transporting materials, a component for surface-modifying self-assembled monolayers (SAMs), and a building block for liquid crystalline semiconductors.

This document provides a comprehensive technical guide for researchers, scientists, and professionals in drug development on the utilization of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in the realm of organic electronics. The protocols herein are designed to be self-validating, with explanations grounded in established scientific principles and supported by authoritative references.

Physicochemical Properties and Handling

A thorough understanding of the material's properties is paramount for its effective application. While extensive experimental data for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is not broadly available, the following table summarizes key properties, with some values estimated based on analogous compounds such as 4'-heptyl-4-biphenylcarbonitrile (7CB).[2]

Property	Value / Description	Source / Analogue
Chemical Formula	C₂₀H₂₅Br	-
Molecular Weight	345.32 g/mol	-
Appearance	White to off-white solid	General observation for similar compounds
Solubility	Soluble in common organic solvents (e.g., toluene, chloroform, THF)	Inferred from heptyl group
Melting Point	Not widely reported; likely in the range of other 4,4'-disubstituted biphenyls.	-
Boiling Point	> 300 °C (decomposes)	Estimated
HOMO/LUMO Levels	Dependent on final functionalization. The biphenyl core has a wide bandgap.[3]	[3]
Thermal Stability	High, characteristic of the biphenyl core.	[1]

Handling and Storage: 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It is a lachrymator and should be stored in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.

Application as a Precursor for a Hole-Transporting Material (HTM)

The bromomethyl group on the biphenyl core is an excellent electrophilic site for introducing hole-transporting moieties, such as triarylamines. The resulting molecules can be utilized as the hole-transporting layer (HTL) in OLEDs and perovskite solar cells, facilitating the efficient injection and transport of positive charge carriers.[4][5]

Synthetic Protocol: Synthesis of 4-((4'-heptyl-[1,1'-biphenyl]-4-yl)methyl)-N,N-diphenylaniline

This protocol details the synthesis of a novel hole-transporting material derived from 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl via a nucleophilic substitution reaction with diphenylamine.

Materials:

• 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

• Diphenylamine

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Toluene

• Hexane

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (1.0 eq), diphenylamine (1.2 eq), and potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous DMF to the flask via a syringe. The volume should be sufficient to dissolve the reactants (approximately 10 mL per gram of the starting biphenyl).

• Reaction: Heat the reaction mixture to 80 °C and stir under a nitrogen atmosphere for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extraction: Extract the aqueous layer with toluene (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (2 x 50 mL).

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient as the eluent to yield the desired product, 4-((4'-heptyl-[1,1'-biphenyl]-4-yl)methyl)-N,N-diphenylaniline.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Workflow for HTM Synthesis

Caption: Synthesis of a novel hole-transporting material.

Application in Self-Assembled Monolayers (SAMs) for Surface Modification

The bromomethyl group can be converted to other functional groups, such as a phosphonic acid, which can then be used to form a self-assembled monolayer (SAM) on the surface of transparent conductive oxides like indium tin oxide (ITO).[6][7] Such SAMs can modify the work function of the electrode, improve the interface with the organic semiconductor, and enhance charge injection in organic electronic devices.[6][7][8]

Synthetic Protocol: Synthesis of (4'-heptyl-[1,1'-biphenyl]-4-yl)methylphosphonic acid

This protocol describes the conversion of the bromomethyl group to a phosphonic acid via the Arbuzov reaction, creating a molecule suitable for SAM formation on oxide surfaces.

Materials:

• 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

• Triethyl phosphite

• Toluene, anhydrous

• Hydrochloric acid (HCl), concentrated

• Dioxane

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Arbuzov Reaction: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (1.0 eq) in anhydrous toluene. Add triethyl phosphite (1.5 eq) and heat the mixture to reflux (approximately 110 °C) for 12 hours.

• Solvent Removal: After cooling to room temperature, remove the toluene and excess triethyl phosphite under reduced pressure.

• Hydrolysis: To the resulting diethyl phosphonate ester, add a mixture of concentrated HCl and dioxane (1:1 v/v) and reflux for 8 hours.

• Work-up: Cool the reaction mixture and neutralize it with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Drying and Filtration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude phosphonic acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Protocol for SAM Formation on ITO

Materials:

• (4'-heptyl-[1,1'-biphenyl]-4-yl)methylphosphonic acid

• Indium tin oxide (ITO) coated glass substrates

• 2-Propanol, semiconductor grade

• Deionized water (18 MΩ·cm)

• UV-Ozone cleaner or Piranha solution (use with extreme caution)

• Anhydrous ethanol

Procedure:

• Substrate Cleaning:

  • Sonnicate the ITO substrates sequentially in a series of solvents: deionized water with detergent, deionized water, acetone, and finally 2-propanol (15 minutes each).

  • Dry the substrates with a stream of dry nitrogen.

  • Treat the substrates with a UV-Ozone cleaner for 15 minutes to remove organic residues and create a hydrophilic surface. Alternatively, immerse in Piranha solution (H₂SO₄:H₂O₂ = 3:1) for 10 minutes, followed by thorough rinsing with deionized water and drying with nitrogen.

• SAM Deposition:

  • Prepare a 1 mM solution of (4'-heptyl-[1,1'-biphenyl]-4-yl)methylphosphonic acid in anhydrous ethanol.

  • Immerse the cleaned and dried ITO substrates in the phosphonic acid solution for 24 hours at room temperature in a sealed container to prevent solvent evaporation.

• Rinsing and Annealing:

  • Remove the substrates from the solution and rinse thoroughly with fresh anhydrous ethanol to remove any physisorbed molecules.

  • Dry the substrates with a stream of dry nitrogen.

  • Anneal the SAM-modified substrates at 120 °C for 10 minutes in a nitrogen-filled glovebox or a vacuum oven to promote covalent bonding and improve monolayer ordering.

Characterization: The quality of the SAM can be assessed using techniques such as contact angle goniometry (to check for changes in surface energy), X-ray photoelectron spectroscopy (XPS, to confirm the presence of phosphorus and the biphenyl moiety), and atomic force microscopy (AFM, to observe the surface morphology).

Workflow for SAM Formation and Characterization

Caption: Workflow for the synthesis of a SAM precursor and its deposition and characterization on an ITO substrate.

Application in Organic Field-Effect Transistors (OFETs)

The synthesized hole-transporting material, 4-((4'-heptyl-[1,1'-biphenyl]-4-yl)methyl)-N,N-diphenylaniline, can be employed as the active semiconductor layer in a bottom-gate, top-contact (BGTC) OFET.

Protocol for OFET Fabrication

Materials:

• Heavily n-doped Si wafers with a 300 nm thermal SiO₂ layer (acting as gate and gate dielectric, respectively)

• 4-((4'-heptyl-[1,1'-biphenyl]-4-yl)methyl)-N,N-diphenylaniline (HTM)

• Trichloro(octadecyl)silane (OTS)

• Anhydrous toluene

• Gold (Au) evaporation source

• Shadow masks for source-drain electrode deposition

Procedure:

• Substrate Cleaning:

  • Clean the Si/SiO₂ substrates following the procedure outlined in section 3.2.1.

• Dielectric Surface Modification:

  • Prepare a 10 mM solution of OTS in anhydrous toluene.

  • Immerse the cleaned substrates in the OTS solution for 30 minutes at 60 °C to form a self-assembled monolayer. This treatment improves the interface for organic semiconductor deposition.

  • Rinse the substrates with fresh toluene to remove excess OTS and anneal at 120 °C for 30 minutes in a vacuum oven.

• Semiconductor Deposition:

  • Prepare a solution of the synthesized HTM in a suitable solvent (e.g., 5 mg/mL in chlorobenzene or toluene).

  • Deposit a thin film of the HTM onto the OTS-treated substrate using spin-coating (e.g., 2000 rpm for 60 seconds).

  • Anneal the film at a temperature just below the material's glass transition temperature for 30 minutes inside a nitrogen-filled glovebox to improve molecular ordering.

• Electrode Deposition:

  • Transfer the substrate into a thermal evaporator.

  • Using a shadow mask, deposit 50 nm of gold for the source and drain electrodes at a rate of 0.1-0.2 Å/s. The channel length and width are defined by the shadow mask.

• Device Characterization:

  • Transfer the completed OFET to a probe station connected to a semiconductor parameter analyzer inside a glovebox.

  • Measure the output (I_DS vs. V_DS) and transfer (I_DS vs. V_G) characteristics to determine the hole mobility, on/off ratio, and threshold voltage.

OFET Fabrication Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. ossila.com [ossila.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Phosphonic acid anchored tripodal molecular films on indium tin oxide - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. New hole transporting materials based on di- and tetra-substituted biphenyl derivatives for organic light-emitting diodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. princeton.edu [princeton.edu]
• 7. The modification of indium tin oxide with phosphonic acids: mechanism of binding, tuning of surface properties, and potential for use in organic electronic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Strategic Functionalization of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

Abstract

This document provides a comprehensive technical guide to the functionalization of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl, a versatile building block in modern organic synthesis. The strategic location of a reactive benzylic bromide on a tunable biphenyl scaffold makes this compound a valuable precursor for novel materials and pharmaceutical candidates. We will explore the core reactivity of this molecule and provide detailed, field-proven protocols for its conversion into a variety of functional derivatives, including ethers, amines, thioethers, and triazoles. The causality behind experimental choices is elucidated to empower researchers to adapt and troubleshoot these methodologies.

Introduction: The Molecular Architecture and Strategic Value

4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is a bifunctional organic molecule featuring three key domains:

• A Biphenyl Core: This rigid, aromatic scaffold is a "privileged structure" in medicinal chemistry, frequently found in active pharmaceutical ingredients (APIs) and advanced materials like liquid crystals.[1]

• A Heptyl Chain (C7H15): This lipophilic alkyl group enhances solubility in common organic solvents and can be tailored to influence self-assembly, liquid crystalline properties, or membrane interactions of the final product.

• A Bromomethyl Group (-CH2Br): This is the primary reactive center of the molecule. As a primary benzylic bromide, it is highly activated towards nucleophilic substitution, providing a reliable handle for covalent modification.[2]

The combination of these features makes it an ideal starting material for systematically building molecular complexity and exploring structure-activity relationships (SAR) in drug discovery and materials science.[3][4]

Core Reactivity: The Benzylic Bromide Handle

The utility of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is dominated by the reactivity of its benzylic bromide group. Benzylic halides are exceptionally reactive in nucleophilic substitution reactions for two primary reasons:

• Sₙ2 Pathway: As a primary halide, the carbon atom bearing the bromine is sterically accessible, favoring a bimolecular (Sₙ2) backside attack by a nucleophile.[2] This concerted mechanism is generally preferred and leads to predictable reaction kinetics and stereochemical outcomes (inversion of configuration if the carbon were chiral). Competition from elimination reactions is typically negligible for 1° benzylic halides.

• Sₙ1 Pathway Contribution: Although the Sₙ2 pathway is dominant, the high reactivity is also due to the stability of the potential carbocation intermediate that would be formed in a unimolecular (Sₙ1) process. The positive charge on the benzylic carbon can be delocalized through resonance into the adjacent phenyl ring, making its formation energetically favorable compared to a simple alkyl carbocation.[2] This inherent stability lowers the activation energy for substitution reactions regardless of the precise mechanism.

The following diagram illustrates the primary functionalization pathways stemming from this reactive handle.

Caption: Key functionalization pathways for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl.

Synthesis of the Starting Material

The title compound is typically prepared via the radical bromination of its precursor, 4-heptyl-4'-methyl-1,1'-biphenyl. This reaction selectively targets the activated benzylic protons of the methyl group.

Reaction Scheme: 4-heptyl-4'-methyl-1,1'-biphenyl + NBS --(Radical Initiator)--> 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

Commonly used brominating agents include N-Bromosuccinimide (NBS) or N-Bromophthalimide.[5] The reaction requires a radical initiator, such as 2,2'-azobisisobutyronitrile (AIBN), or photochemical irradiation to initiate the halogenation process.[6][7] This method is well-documented in patent literature for producing various 4'-bromomethyl-biphenyl derivatives.[5][6][8]

Experimental Protocols for Functionalization

The following protocols are designed as robust starting points. Researchers should monitor reactions by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine optimal reaction times.

Protocol 1: O-Alkylation (Ether Synthesis)

This protocol describes the synthesis of a benzyl ether via a Williamson-type Sₙ2 reaction, a cornerstone of C-O bond formation.[2]

• Principle: An alcohol or phenol is deprotonated by a mild base to form a potent alkoxide or phenoxide nucleophile. This nucleophile then displaces the bromide from the benzylic carbon. Anhydrous solvents are critical to prevent hydrolysis of the base and the electrophile.

• Workflow Diagram:

Caption: Experimental workflow for Williamson ether synthesis.

• Detailed Protocol:

  • Reagent Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the phenol or alcohol (1.1 eq) and anhydrous potassium carbonate (K₂CO₃, 2.0 eq).

  • Solvent Addition: Add anhydrous acetonitrile (ACN) or N,N-Dimethylformamide (DMF) to create a solution with a concentration of approximately 0.1 M with respect to the limiting reagent.

  • Nucleophile Activation: Stir the suspension vigorously at room temperature for 30 minutes. The formation of the phenoxide/alkoxide is crucial for efficient reaction.

  • Substrate Addition: Dissolve 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (1.0 eq) in a minimal amount of the reaction solvent and add it dropwise to the stirred suspension.

  • Reaction: Heat the mixture to 60-80 °C and monitor its progress. Reactions are typically complete within 4-12 hours.

  • Workup: Cool the reaction to room temperature. Filter off the inorganic salts and concentrate the filtrate under reduced pressure. Dissolve the residue in a water-immiscible organic solvent (e.g., ethyl acetate) and wash sequentially with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by column chromatography on silica gel.

Protocol 2: S-Alkylation (Thioether Synthesis)

This protocol leverages the high nucleophilicity of sulfur to form a stable C-S bond.

• Principle: Thiols are excellent nucleophiles and readily react with benzylic bromides. A mild base like K₂CO₃ is sufficient to facilitate the reaction, which often proceeds more rapidly than O-alkylation.[9]

• Detailed Protocol:

  • Setup: In a round-bottom flask, dissolve 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (1.0 eq) in acetonitrile (ACN) (approx. 0.2 M).

  • Reagent Addition: Add potassium carbonate (K₂CO₃, 1.1 eq) followed by the desired thiol (1.2 eq).[9]

  • Reaction: Heat the mixture to 55 °C and stir for 4-18 hours, monitoring by TLC.[9]

  • Workup: After cooling, remove the insoluble salts by vacuum filtration. Concentrate the filtrate in vacuo.

  • Purification: Dilute the crude residue with ethyl acetate, wash with brine, dry over MgSO₄, and remove the solvent. Purify the product via column chromatography (e.g., ethyl acetate in hexanes).[9]

Protocol 3: Azide Introduction and One-Pot CuAAC "Click" Reaction

This powerful two-step, one-pot sequence first generates a reactive azide intermediate, which is then seamlessly converted into a stable 1,2,3-triazole ring.[10]

• Principle: The bromomethyl group is first converted to an azidomethyl group via Sₙ2 displacement with sodium azide. Without isolation, a copper(I) catalyst is generated in situ (typically from CuSO₄ and a reducing agent like sodium ascorbate) to catalyze the [3+2] cycloaddition between the azide and a terminal alkyne. This "click" reaction is highly efficient and tolerates a wide range of functional groups.[10]

• Detailed Protocol:

  • Azide Formation: Dissolve 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (1.0 eq) in a 3:1 mixture of DMF/H₂O. Add sodium azide (NaN₃, 1.5 eq) and stir at room temperature for 2-4 hours until TLC/LC-MS confirms complete conversion to the azide intermediate.

  • Click Reaction Setup: To the reaction mixture containing the in situ generated azide, add the terminal alkyne (1.1 eq).

  • Catalyst Addition: In a separate vial, prepare the catalyst solution by dissolving copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.1 eq) and sodium ascorbate (0.3 eq) in a minimal amount of water. Add this solution to the reaction flask. The use of a ligand such as Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) can be advantageous.[10]

  • Reaction: Stir the mixture vigorously at room temperature. The reaction is often complete within 6-24 hours.

  • Workup: Dilute the reaction mixture with water and extract with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Purify the resulting triazole derivative by column chromatography on silica gel.

Data Summary Table

The following table summarizes the functionalization strategies described.

Reaction Type	Nucleophile	Product Functional Group	Key Reagents	Solvent(s)
O-Alkylation	Alcohol / Phenol	Ether (-O-R)	K₂CO₃ or NaH	ACN, DMF
S-Alkylation	Thiol	Thioether (-S-R)	K₂CO₃	ACN
N-Alkylation	Amine	Amine (-NR₂)	K₂CO₃ or Et₃N	ACN, DMF
Azide Formation	Sodium Azide	Azide (-N₃)	NaN₃	DMF/H₂O
CuAAC Click	Terminal Alkyne	1,2,3-Triazole	CuSO₄, Na Ascorbate	DMF/H₂O

Conclusion

4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl serves as a highly effective and adaptable platform for the synthesis of complex organic molecules. Its primary benzylic bromide functionality provides a reliable site for modification via nucleophilic substitution. The protocols detailed herein for the synthesis of ethers, thioethers, and triazoles represent robust and reproducible methods for researchers in drug discovery and materials science. By understanding the principles behind these transformations, scientists can readily expand the library of biphenyl derivatives to probe new biological activities and material properties.

References

• A Comparative Analysis of the Reactivity of 4-(Bromomethyl)benzil and Benzyl Bromide in Nucleophilic Substitution Reactions. Benchchem.
• One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole)
• Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile.
• Benzylic substitution, benzyl
• Ch 11 : Nucleophilic substitution of benzylic halides. University of Calgary, Department of Chemistry.
• Application Notes: 4-Bromobiphenyl as a Key Intermedi
• Method for preparing bromomethyl-biphenyl derivatives.
• Method for preparing bromomenthyl-biphenyl derivatives.
• Series of (([1,1′-Biphenyl]-2-yl)methyl)sulfinylalkyl Alicyclic Amines as Novel and High Affinity Atypical Dopamine Transporter Inhibitors with Reduced hERG Activity. PubMed Central (PMC).
• Process for producing 4-bromomethylbiphenyl compounds.
• Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.
• Rational Development of Remote C–H Functionalization of Biphenyl: Experimental and Comput
• A biphenyl inhibitor of eIF4E targeting an internal binding site enables the design of cell-permeable PROTAC-degraders. PubMed Central (PMC).
• Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'.
• tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)
• Process for producing 4-bromomethylbiphenyl compounds.
• Tuning Benzylic C−H Functionalization of (Thio)xanthenes with Electrochemistry. MDPI.
• The Versatile Role of 4-Bromomethyl-6,7-dimethoxycoumarin in Modern Research: A Technical Guide. Benchchem.
• Halogen-Containing Drugs in 2025: A Record Year for the Therapeutic Use and Synthesis of FDA-Approved Small Molecules. MDPI.
• Discovery of novel biphenyl compounds bearing hydroxamic acid moiety as the first PD-L1/class I HDACs dual inhibitors. PubMed.

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• 7. US6214999B1 - Method for preparing bromomenthyl-biphenyl derivatives - Google Patents [patents.google.com]
• 8. EP2513046B1 - Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 9. Series of (([1,1′-Biphenyl]-2-yl)methyl)sulfinylalkyl Alicyclic Amines as Novel and High Affinity Atypical Dopamine Transporter Inhibitors with Reduced hERG Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Reactions with 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Application Guide & Experimental Protocols

Introduction & Mechanistic Overview

4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (CAS: 142247-06-1)[1] is a highly versatile electrophilic building block utilized extensively in both medicinal chemistry and advanced materials science. Structurally, the molecule is defined by a rigid biphenyl core, a lipophilic heptyl chain, and a highly reactive benzylic bromide group.

This unique structural triad makes it an ideal precursor for synthesizing lipid mimetics, enzyme inhibitors, and liquid crystal monomers[2]. The bromomethyl group serves as a prime candidate for bimolecular nucleophilic substitution (SN2) reactions. The adjacent biphenyl system stabilizes the transition state via mild conjugative effects, while the para-heptyl chain provides significant hydrophobicity. In drug development, this lipophilic tail enhances membrane permeability and acts as a lipid anchor (e.g., in sphingosine-1-phosphate receptor modulators). In materials science, the rigid biphenyl core and flexible alkyl tail dictate the mesophase behavior critical for liquid crystal alignment[3].

Synthesis of the Reagent: A Self-Validating Protocol

Expertise & Causality: Direct bromomethylation of 4-heptylbiphenyl often yields a complex mixture of regioisomers due to the activating nature of the biphenyl system. To ensure absolute regiocontrol, a convergent Suzuki-Miyaura cross-coupling is the preferred synthetic route. By coupling 4-heptylphenylboronic acid[4] with 4-bromobenzyl bromide[5], the target compound is synthesized with high fidelity. The chemoselectivity of this reaction relies on the oxidative addition of Palladium(0) occurring preferentially at the aryl bromide C(sp2)-Br bond rather than the benzylic C(sp3)-Br bond under strictly controlled temperature conditions[6].

Protocol 1: Suzuki-Miyaura Cross-Coupling

• Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine 4-bromobenzyl bromide (1.0 equiv, 10 mmol)[7] and 4-heptylphenylboronic acid (1.05 equiv, 10.5 mmol)[8].

• Solvent System: Add a degassed mixture of Toluene and H2O (4:1 v/v, 50 mL) to dissolve the substrates. The biphasic system facilitates the dissolution of both organic substrates and inorganic bases.

• Base Addition: Introduce anhydrous K2CO3 (2.0 equiv, 20 mmol). Causality: The base is essential to convert the boronic acid into a highly nucleophilic boronate complex, which is required for the transmetalation step[6].

• Catalyst Introduction: Add Pd(PPh3)4 (5 mol%) under a steady stream of argon to prevent catalyst oxidation.

• Reaction Execution: Heat the reaction mixture to 80°C and stir vigorously for 12 hours. Causality: Maintaining the temperature strictly at or below 80°C minimizes the competitive hydrolysis of the benzylic bromide into a benzyl alcohol.

• Workup: Cool to room temperature, separate the organic layer, and extract the aqueous layer with ethyl acetate (2 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (100% Hexanes to 95:5 Hexanes/EtOAc) to yield pure 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl as a white solid.

Synthetic workflow of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl via Suzuki-Miyaura cross-coupling.

Key Application 1: N-Alkylation for Lipophilic Amine Synthesis (Drug Development)

Expertise & Causality: The attachment of the 4'-heptylbiphenyl-4-ylmethyl moiety to primary or secondary amines is a standard workflow for generating lipid mimetics. The choice of base is critical: K2CO3 or N,N-Diisopropylethylamine (DIPEA) is used to scavenge the HBr byproduct, preventing the protonation and subsequent deactivation of the nucleophilic amine. DMF is selected as the solvent to enhance the nucleophilicity of the amine via dipole-dipole solvation effects, which leave the amine relatively unsolvated and highly reactive.

Protocol 2: N-Alkylation of Amines

• Preparation: Dissolve the target primary or secondary amine (1.0 equiv, 5 mmol) in anhydrous DMF (25 mL) to achieve a 0.2 M concentration.

• Base Activation: Add anhydrous K2CO3 (2.5 equiv, 12.5 mmol) and stir for 15 minutes at room temperature.

• Electrophile Addition: Dropwise add a solution of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (1.1 equiv, 5.5 mmol) dissolved in 5 mL of DMF. Causality: Dropwise addition maintains a low steady-state concentration of the electrophile, minimizing unwanted over-alkylation (e.g., progression from a secondary to a tertiary amine).

• Reaction Execution: Heat the mixture to 60°C for 6–8 hours. Monitor the disappearance of the starting amine via LC-MS.

• Workup: Quench the reaction with ice water (50 mL), extract with dichloromethane (3 × 20 mL), wash the organic layer extensively with water to remove DMF, dry over Na2SO4, and concentrate.

• Purification: Purify via reverse-phase HPLC or silica gel chromatography (DCM/MeOH gradient) to isolate the lipophilic amine.

Key Application 2: O-Alkylation for Ether-Linked Liquid Crystals (Materials Science)

Expertise & Causality: For synthesizing liquid crystal monomers, Williamson ether synthesis is employed to link the biphenyl core to phenolic or aliphatic alcohols. Sodium hydride (NaH) is the preferred base because it quantitatively deprotonates the alcohol, forming a highly nucleophilic alkoxide while releasing hydrogen gas as the only byproduct, which drives the equilibrium forward.

Protocol 3: Williamson Ether Synthesis

• Preparation: Suspend NaH (60% dispersion in mineral oil, 1.5 equiv, 7.5 mmol) in anhydrous THF (20 mL) at 0°C under an argon atmosphere.

• Alkoxide Formation: Slowly add the target alcohol or phenol (1.0 equiv, 5 mmol) dissolved in 5 mL of THF. Stir for 30 minutes at 0°C until H2 gas evolution completely ceases.

• Electrophile Addition: Add 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (1.1 equiv, 5.5 mmol) in one portion.

• Reaction Execution: Allow the reaction to naturally warm to room temperature and stir for 12 hours.

• Workup & Purification: Carefully quench the excess NaH with saturated aqueous NH4Cl (10 mL). Extract with EtOAc (3 × 20 mL), dry, and concentrate. Recrystallize the crude product from hot ethanol to achieve the high purity (>99.5%) strictly required for mesogenic applications and accurate crystallographic characterization[9].

Divergent synthetic applications of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in various fields.

Quantitative Data Presentation

The following table summarizes the optimized reaction parameters and typical yields for the methodologies described above, enabling rapid experimental design and comparison.

Reaction Type	Target Application	Nucleophile Class	Catalyst / Base	Solvent System	Temp / Time	Typical Yield (%)
Suzuki-Miyaura	Reagent Synthesis	Arylboronic Acid	Pd(PPh3)4 / K2CO3	Toluene/H2O (4:1)	80°C / 12 h	82 - 88%
N-Alkylation	Drug Development	Primary/Secondary Amine	K2CO3 or DIPEA	Anhydrous DMF	60°C / 6-8 h	75 - 85%
O-Alkylation	Liquid Crystals	Phenol / Aliphatic Alcohol	NaH (60% dispersion)	Anhydrous THF	0°C to RT / 12 h	80 - 92%
S-Alkylation	Chemical Probes	Thiol	Et3N	Anhydrous DCM	RT / 2-4 h	85 - 95%

References

1.[1] CymitQuimica. CAS: 142247-06-1. 2.[2] Yantai Xianhua Technology Group Co., Ltd. Liquid crystal monomers & Pharmaceutical intermediates. 3.[9] Canterbury Christ Church University. X-ray structure at 150 K of the Polar Alkyl Mesogenic Compound 7CBB:4-Cyanobiphenyl-4′-heptylbiphenyl Carboxylate. 4.[3] Jan Lagerwall. Electrospun Polymer - Liquid Crystal Composite Fibres. 5.[6] BenchChem. Application Notes and Protocols for 4-Bromobenzyl Bromide in Suzuki-Miyaura Coupling Reactions. 6.[8] LookChem. 4-heptylphenylboronic acid 256383-44-5. 7.[4] Sigma-Aldrich. (4-Heptylphenyl)boronic acid | 256383-44-5. 8.[5] Sigma-Aldrich. 4-Bromobenzyl bromide 98% 589-15-1. 9.[7] GuideChem. 4-Bromobenzyl bromide 589-15-1 wiki.

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• 3. lcsoftmatter.com [lcsoftmatter.com]
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• 9. Service replaced [repository.canterbury.ac.uk]

Application Note: Williamson Ether Synthesis Using 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

Executive Summary

The synthesis of complex lipophilic ethers is a critical operation in the development of advanced materials (such as liquid crystals) and modern therapeutics (including lipid nanoparticles and PROTAC linkers). 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl serves as a premium electrophilic building block in these domains. The molecule features a rigid biphenyl core that facilitates strong π-π stacking interactions, coupled with a flexible heptyl chain that acts as a highly lipophilic anchor.

This application note provides a comprehensive, self-validating guide to utilizing this reagent in the Williamson ether synthesis , detailing the mechanistic causality behind reagent selection, quantitative optimization data, and rigorous step-by-step protocols designed for drug development professionals and synthetic chemists.

Mechanistic Rationale & Reaction Dynamics

The Williamson ether synthesis is a cornerstone bimolecular nucleophilic substitution (SN2) reaction[1]. The process involves the deprotonation of an alcohol to form a highly nucleophilic alkoxide, which subsequently attacks an alkyl or benzyl halide[2].

When utilizing 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl, the electrophilic carbon is situated at a benzylic position. This position is exceptionally activated; the adjacent aromatic π-system stabilizes the SN2 transition state, drastically lowering the activation energy and accelerating the reaction[2]. However, this heightened reactivity introduces a causality loop: while the electrophile is highly reactive toward the desired alkoxide, it is equally susceptible to competitive side reactions, such as hydrolysis, if adventitious water is present[3].

The choice of base and solvent fundamentally dictates the reaction's kinetics and selectivity[4]:

• For Aliphatic Alcohols: A strong base such as Sodium Hydride (NaH) is required to fully deprotonate the weakly acidic alcohol. The reaction is typically conducted in a polar aprotic solvent like N,N-Dimethylformamide (DMF)[3]. DMF effectively solvates the sodium cation, leaving the alkoxide "naked" and maximizing its nucleophilicity.

• For Phenolic Substrates: Phenols are significantly more acidic. Utilizing a milder, heterogeneous base like Potassium Carbonate (K2CO3) in Acetonitrile (MeCN) is sufficient for deprotonation and prevents base-catalyzed degradation of sensitive functional groups[5].

Figure 1: Mechanistic pathway of the SN2 Williamson ether synthesis.

Quantitative Data: Condition Optimization

To ensure reproducible outcomes, reaction parameters must be tailored to the steric and electronic nature of the nucleophile. Table 1 summarizes the optimized conditions for various substrate classes reacting with 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl.

Table 1: Optimization of Reaction Conditions

Substrate Type	Recommended Base (Equiv)	Solvent System	Temperature Profile	Time (h)	Expected Yield (%)
Primary Aliphatic Alcohol	NaH (1.5)	DMF	0 °C → 25 °C	2 - 4	88 - 94
Secondary Aliphatic Alcohol	NaH (2.0)	THF / DMF (1:1)	0 °C → 40 °C	6 - 8	75 - 85
Phenol (Aryl-OH)	K2CO3 (2.5)	MeCN	80 °C (Reflux)	8 - 12	90 - 96
Tertiary Alcohol	KH (2.0)	THF	0 °C → 25 °C	16 - 24	< 40 (Elimination)

Note: Tertiary alcohols perform poorly due to their steric bulk, which shifts the reaction pathway from SN2 substitution to E2 elimination, yielding the corresponding alkene.

Experimental Methodologies

Protocol A: Synthesis of Aliphatic Ethers (NaH / DMF Method)

This protocol is optimized for primary and secondary aliphatic alcohols, leveraging the strong basicity of NaH and the solvating power of DMF[3].

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the system with Argon or Nitrogen to establish a strictly anhydrous environment.

• Substrate Dissolution: Dissolve the starting alcohol (1.0 equiv) in anhydrous DMF (approx. 5–10 mL per mmol of substrate).

• Deprotonation: Cool the reaction vessel to 0 °C using an ice bath. Carefully add NaH (60% dispersion in mineral oil, 1.5 equiv) in small portions. Causality: Portion-wise addition at 0 °C controls the exothermic release of hydrogen gas and prevents localized overheating.

• Alkoxide Maturation: Stir the suspension at 0 °C for 30 minutes to ensure complete alkoxide formation. The solution should become homogeneous or slightly cloudy.

• Alkylation: Dissolve 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (1.2 equiv) in a minimum volume of anhydrous DMF. Add this solution dropwise to the alkoxide mixture over 10 minutes. Causality: Dropwise addition maintains a low concentration of the highly reactive electrophile, minimizing Wurtz-type homocoupling side reactions.

• Propagation: Remove the ice bath and allow the reaction to warm to ambient temperature (25 °C). Monitor the progress via Thin-Layer Chromatography (TLC) until the starting alcohol is consumed.

• Quenching & Workup: Cool the mixture back to 0 °C. Quench the unreacted NaH by the dropwise addition of cold distilled water or saturated aqueous NH4Cl. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Purification: Wash the combined organic layers extensively with water (to remove residual DMF) and brine. Dry over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify the crude residue via silica gel column chromatography.

Protocol B: Synthesis of Phenolic Ethers (K2CO3 / MeCN Method)

This protocol is designed for phenolic substrates, utilizing a milder base to prevent degradation[5].

Step-by-Step Procedure:

• Preparation: In a dry round-bottom flask, dissolve the phenol (1.0 equiv) and 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (1.1 equiv) in anhydrous Acetonitrile (MeCN, 10 mL/mmol).

• Base Addition: Add finely powdered, anhydrous K2CO3 (2.5 equiv) to the solution.

• Reflux: Equip the flask with a reflux condenser and heat the heterogeneous mixture to 80 °C under an inert atmosphere. Stir vigorously for 8–12 hours.

• Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove the inorganic salts (K2CO3 and KBr). Concentrate the filtrate under reduced pressure.

• Purification: Redissolve the crude product in Ethyl Acetate, wash with water and brine, dry over Na2SO4, and purify via column chromatography.

Figure 2: Step-by-step experimental workflow for the NaH-mediated etherification.

Self-Validation & Troubleshooting

A robust protocol must be self-validating. Use the following checkpoints to ensure reaction integrity:

• Gas Evolution Check: During Step 3 of Protocol A, the addition of NaH must result in the visible evolution of H2 gas. If no bubbling occurs, the NaH dispersion has likely degraded (reacted with atmospheric moisture to form NaOH). The reaction must be aborted and restarted with fresh reagents.

• TLC Monitoring: The benzylic bromide is highly UV-active. If TLC shows the rapid disappearance of the bromide but the appearance of a highly polar, UV-active spot near the baseline, adventitious water has caused hydrolysis , yielding 4-(Hydroxymethyl)-4'-heptyl-1,1'-biphenyl. This indicates a failure in maintaining anhydrous conditions.

• Emulsion Management: During the extraction phase (Step 7), DMF-water mixtures frequently form stubborn emulsions. Causality: This is due to the amphiphilic nature of the newly synthesized lipophilic ether. To break the emulsion, add a small volume of saturated brine or filter the biphasic mixture through a coarse glass frit.

References[1] BenchChem - Application Notes and Protocols for the Williamson Ether Synthesis of Benzyl Ethers. Source: benchchem.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGGrK9Rs-bhCJMbn4B-JgJUoWgnX_plcoBiYvr4bpo6V-2omC_U6EgXwI7jEFZlWrluIGo0OelCCc-zEJKP9fhNorUJTASLZQRN6lz1wMAOU1Mp_MXH-fUqnzXBDIUZGDi7vbCoRUPowc1E2dHdbcw8heUkkifdVw2IR87zL2po6XAUQzaD5te0Y_6lX8qtuRCEtIQGu99zJLu1As6xuh0TDnHx9J0l_oGxghW1aBGU[5] Organic Chemistry Portal - Benzyl Ethers - Protecting Groups. Source: organic-chemistry.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFSbK0ehTtTnJbDfkE3Y3gTznd1ZLykE6AelClQDYTowRTjnGfdL9dA-TbFgv3Q8kyoEzcQt2BTtI1Ecy9uZV26iAq02Vm8MfSpZY70T7-iUKSf5mfBnYDOG05TDMiYaXtZa62walnxF7a9ViYj-WvDF3M0uGy0qRqa7HkJSx-YfDusb6vWZ5Y=[2] Chemistry Steps - Williamson Ether Synthesis. Source: chemistrysteps.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF1rWzM1hoBzzHrxHsU9MB4O7tvDJcfG5434z3Xh3cJe92zHpehhXLnn5VHkEYJqAvbgK2biHzcVhlgdJa6dQ3xiK3LUWOh5dL7wEPyUI4pYhECHGlXmH4qgXrf9L4_2KC1h2gARlV1Dm5snQTRK-54VLnl2w==[3] NCBI Bookshelf - Benzylation of hydroxyl groups by Williamson reaction. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQELGV5TsK7OrbeVlEhweJ8qd7MDO8pLb20xgwOTKNTmWrtZiJkofkHHJaAH0RZMjax5sFoWo8KZ6lu3nUFzZgFkMzDxTnynesQfMWuNqnYeu0F2B-Fkxnj9F_Xof_beWV-LodX1IBn2[4] RSC Publishing - Mechanism, kinetics and selectivity of a Williamson ether synthesis. Source: rsc.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH0g8JRA310nXc30xsSdAs9R_cYIN_SRZigKmfRq27PitZMBMSY3GvLn4jQP7s-uepJljQn7Yg_qoKnR2Lv6A7bZDaxgRHdLzuTBq_i0HwcJUVtOZVVSmwua2zi5K3h2PK1CCWD1iTWPNZDasc9QGDsHaisDbok1UQ=

Sources

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• 4. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]
• 5. Benzyl Ethers [organic-chemistry.org]

Application Note: Protocol for the Synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Areas: Liquid crystal synthesis, advanced materials, and pharmaceutical intermediate development.

Executive Summary

4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is a highly versatile building block used extensively in the synthesis of functionalized biphenyls, liquid crystals, and active pharmaceutical ingredients (APIs). The presence of both a lipophilic heptyl chain and a reactive bromomethyl handle makes this compound an ideal electrophile for nucleophilic substitution reactions. This application note details a robust, field-proven, two-step protocol to synthesize this compound with absolute regioselectivity, avoiding the common pitfalls associated with direct radical bromination.

Mechanistic Rationale & Strategic Design

The Pitfall of Direct Radical Bromination

A common, yet flawed, approach to synthesizing benzylic bromides is the Wohl-Ziegler radical bromination (using N-Bromosuccinimide and AIBN) of a methylarene precursor. If one were to attempt this direct bromination on 4-heptyl-4'-methyl-1,1'-biphenyl, a severe regioselectivity issue would arise.

The molecule possesses two distinct benzylic positions:

• The primary benzylic methyl group (

  ).

• The secondary benzylic alpha-methylene group of the heptyl chain (

  ).

Because secondary benzylic radicals are thermodynamically more stable than primary benzylic radicals, standard radical bromination will yield an inseparable mixture of the desired 4-(bromomethyl) product, the undesired alpha-bromoheptyl byproduct, and over-brominated species.

The Regioselective Solution

To circumvent this, our protocol employs a highly regioselective two-step approach:

• Step 1: The biphenyl core is assembled via a palladium-catalyzed Suzuki-Miyaura cross-coupling between 4-heptylphenylboronic acid and 4-bromobenzyl alcohol[1]. By pre-installing the oxygen at the exact benzylic position, we eliminate the need for radical C-H activation.

• Step 2: The primary alcohol is cleanly converted to the corresponding bromide using Phosphorus Tribromide (

  ) via an mechanism[2]. Alternatively, this can be achieved via the Appel reaction using [3]. This guarantees 100% regioselectivity at the intended benzylic carbon.

Workflow Visualization

Fig 1: Two-step regioselective synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl.

Materials and Reagents

Table 1: Reagents for Step 1 (Suzuki-Miyaura Coupling)

Reagent	MW ( g/mol )	Equivalents	Function
4-Heptylphenylboronic acid	220.12	1.1	Nucleophilic coupling partner
4-Bromobenzyl alcohol	187.04	1.0	Electrophilic coupling partner
	1155.56	0.05	Palladium Catalyst
Potassium carbonate ( )	138.21	2.5	Base
Toluene / EtOH / (2:1:1)	N/A	Solvent	Biphasic reaction medium

Table 2: Reagents for Step 2 (Hydroxyl-to-Bromide Conversion)

Reagent	MW ( g/mol )	Equivalents	Function
[4'-Heptyl-(1,1'-biphenyl)-4-yl]methanol	282.43	1.0	Substrate
Phosphorus tribromide ( )	270.70	0.5	Brominating agent
Dichloromethane (DCM)	84.93	Solvent	Reaction medium

Step-by-Step Experimental Protocol

Step 1: Synthesis of[4'-Heptyl-(1,1'-biphenyl)-4-yl]methanol

• Setup: In a 250 mL round-bottom flask, dissolve 4-bromobenzyl alcohol (10.0 mmol, 1.87 g) and 4-heptylphenylboronic acid (11.0 mmol, 2.42 g) in a solvent mixture of toluene (40 mL) and ethanol (20 mL).

• Base Addition: Add an aqueous solution of

  (25.0 mmol, 3.45 g dissolved in 20 mL deionized water) to the reaction mixture.

• Degassing: Degas the biphasic mixture by bubbling argon or nitrogen gas directly through the solution for 15 minutes to prevent catalyst oxidation.

• Catalyst Addition: Quickly add Tetrakis(triphenylphosphine)palladium(0) (0.5 mmol, 578 mg) to the flask under positive inert gas flow[1].

• Reaction: Equip the flask with a reflux condenser and heat the mixture to 90 °C under an inert atmosphere for 12 hours.

• Workup: Cool the mixture to room temperature. Separate the organic layer and extract the aqueous layer with ethyl acetate (2 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (silica gel, Hexane/EtOAc gradient) to afford the intermediate alcohol as a white solid.

Step 2: Synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

• Setup: Dissolve the purified [4'-Heptyl-(1,1'-biphenyl)-4-yl]methanol (8.0 mmol, ~2.26 g) in anhydrous dichloromethane (DCM, 30 mL) in a flame-dried 100 mL round-bottom flask under argon.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Bromination: Slowly add Phosphorus tribromide (

  ) (4.0 mmol, 0.38 mL) dropwise via a syringe over 10 minutes. Note: activates the alcohol by converting it into a good leaving group, followed by an displacement by the bromide ion[2].

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then remove the ice bath. Allow it to warm to room temperature and stir for an additional 2 hours.

• Quenching: Carefully quench the reaction by pouring it into ice-cold saturated aqueous

  (30 mL) to neutralize phosphorous acid byproducts.

• Workup: Extract the aqueous phase with DCM (2 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate in vacuo.

• Purification: Pass the crude product through a short-path silica gel plug (eluting with hexane) to yield the pure 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl.

Analytical Characterization & Validation

To validate the success of the synthesis and confirm regioselectivity, the following analytical signatures should be observed:

• H NMR (400 MHz, ):

  • A diagnostic singlet at ~4.55 ppm (2H) corresponding to the bromomethyl protons (

    ).

  • A triplet at ~2.65 ppm (2H) corresponding to the intact benzylic protons of the heptyl chain (

    ). The lack of a downfield shift or splitting alteration here confirms that the heptyl chain was not inadvertently brominated.

  • Multiplets between 7.20 – 7.60 ppm (8H) corresponding to the biphenyl aromatic protons.

• TLC: The final product will have an

  of ~0.7 in 9:1 Hexane:EtOAc, appearing significantly less polar than the alcohol intermediate ( ~0.3).

References

• Bimetallic docked covalent organic frameworks with high catalytic performance towards coupling/oxidation cascade reactions RSC Advances, Royal Society of Chemistry (2022). URL:[Link]

• PBr3 and SOCl2 For Converting Alcohols To Alkyl Halides: Mechanism Master Organic Chemistry (2015). URL:[Link]

• An environmentally benign and high-rate Appel type reaction RSC Advances, Royal Society of Chemistry (2022). URL:[Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. An environmentally benign and high-rate Appel type reaction - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00071G [pubs.rsc.org]

Application Note: Advanced Purification Protocols for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Guide & Standard Operating Procedures (SOPs)

Executive Summary

The synthesis and isolation of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl presents a unique set of chromatographic and physical challenges. Typically synthesized via the Wohl-Ziegler bromination of 4-methyl-4'-heptylbiphenyl using N-Bromosuccinimide (NBS), the resulting crude mixture contains unreacted starting materials, over-brominated byproducts, and stoichiometric amounts of succinimide[1].

The target molecule is characterized by two highly contrasting structural features: a highly lipophilic 4'-heptyl chain and a highly reactive, electrophilic benzylic bromide . Standard purification techniques often fail because the benzylic C-Br bond is highly susceptible to acid-catalyzed hydrolysis on standard silica gel[2], while the heptyl chain renders the molecule too non-polar for conventional reverse-phase high-performance liquid chromatography (HPLC). This application note details field-proven, self-validating methodologies to isolate this compound with high purity (>98%) while preventing solvolysis and thermal degradation.

Physicochemical Profiling & Causality in Purification

To design an effective purification strategy, one must understand the causality behind the molecule's behavior in various microenvironments:

• Acid Sensitivity: Benzylic bromides undergo rapid hydrolysis or decomposition when exposed to the acidic silanol groups (pKa ~ 4.5) of standard silica gel, leading to severe streaking and low recovery[2].

• Nucleophilic Vulnerability: The electrophilic benzylic carbon readily undergoes SN1 and SN2 reactions. The use of protic solvents (e.g., methanol, ethanol) during recrystallization will cause solvolysis, converting the target into a benzylic ether.

• Lipophilicity vs. Crystallinity: The heptyl chain drastically increases solubility in non-polar solvents (hexanes, heptane). However, the rigid, planar biphenyl core promotes strong

  stacking, making low-temperature recrystallization a highly effective purification pathway[3].

Purification Workflow

The following decision matrix outlines the optimal path from crude reaction mixture to pure active pharmaceutical ingredient (API) or intermediate.

Workflow for the isolation and purification of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl.

Quantitative Data: Impurity Profiling & Removal Strategy

Impurity / Component	Physicochemical Property	Removal Strategy	Rationale / Causality
Succinimide	Highly polar, water-soluble	Aqueous Liquid-Liquid Extraction	Partitions heavily into the aqueous phase during water and NaHCO₃ washes[1],[4].
Unreacted Starting Material	Highly lipophilic, non-polar	Flash Chromatography	Lacks the polarizable C-Br bond; elutes faster than the target product on alumina.
Benzylic Alcohol (Degradant)	Polar, hydrogen-bonding	Flash Chromatography	Retained strongly on stationary phases due to the hydroxyl group interacting with the matrix.
Target Molecule	Lipophilic, crystalline core	Low-Temp Recrystallization	Rigid biphenyl core promotes crystallization; heptyl chain limits solubility at sub-zero temps[3].

Detailed Experimental Protocols

Protocol A: Reaction Workup and Succinimide Removal

Succinimide is a stoichiometric byproduct of the Wohl-Ziegler bromination. Its complete removal is critical before any chromatographic step to prevent column fouling.

• Dilution: Upon completion of the bromination reaction, cool the mixture to room temperature. Dilute the crude reaction mixture with an equal volume of a non-polar organic solvent (e.g., Methyl tert-butyl ether (MTBE) or Ethyl Acetate)[4],[3].

• Quenching & Neutralization: Transfer the mixture to a separatory funnel. Wash the organic layer with saturated aqueous NaHCO₃ (1 × 50 mL per 10 mmol scale). Causality: This neutralizes any residual HBr generated during the reaction, preventing acid-catalyzed degradation of the product.

• Succinimide Extraction: Wash the organic phase with deionized water (3 × 50 mL) and finally with brine (1 × 50 mL). Validation: The aqueous layer can be monitored; succinimide is highly soluble in water and will be quantitatively removed after three washes[5].

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Critical Parameter: Maintain the rotary evaporator water bath at

  35°C. Elevated temperatures induce thermal cleavage of the C-Br bond.

Protocol B: Non-Destructive Flash Chromatography

Standard acidic silica degrades benzylic bromides[2]. This protocol utilizes a neutral stationary phase.

• Column Preparation: Pack a flash chromatography column using Neutral Alumina (Brockmann Grade I or II) .

  • Alternative: If using standard silica gel, deactivate it by preparing a slurry in the eluent containing 1% v/v Triethylamine (TEA)[2]. Crucial Insight: If TEA is used, you must flush the column with 3 column volumes of pure mobile phase prior to loading the sample. Benzylic bromides are potent alkylating agents; residual TEA will trigger a rapid Menschutkin reaction, forming an irreversible quaternary ammonium salt and destroying your yield.

• Loading: Dissolve the crude product in a minimum volume of Hexanes/Dichloromethane (9:1). Carefully load it onto the stationary phase.

• Elution: Elute using an isocratic flow of 100% Hexanes, gradually stepping to 95:5 Hexanes:Ethyl Acetate if necessary. The heptyl chain ensures the product elutes rapidly with a high Rf value.

• Fraction Collection: Monitor fractions via TLC (UV active at 254 nm). Combine product-containing fractions and concentrate at

  35°C.

Protocol C: Low-Temperature Recrystallization

For crude mixtures with >85% purity, recrystallization is the preferred method, exploiting the biphenyl core's crystallinity[3].

• Dissolution: Dissolve the crude 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in a minimum volume of warm Ethyl Acetate (approx. 40–45°C). Do not use methanol or ethanol, as these will cause solvolysis.

• Anti-Solvent Addition: Slowly add Heptane (anti-solvent) dropwise while swirling until the solution becomes just slightly turbid (cloud point).

• Controlled Cooling: Allow the flask to cool ambiently to room temperature over 2 hours. Causality: Slow cooling promotes the formation of a pure, highly ordered crystal lattice, excluding the structurally similar unreacted starting material.

• Sub-Zero Maturation: Transfer the flask to a -20°C freezer for 12–18 hours. The lipophilic heptyl chain's solubility is drastically reduced at sub-zero temperatures, forcing the remaining product out of solution.

• Isolation: Vacuum filter the resulting white to off-white crystals using a Büchner funnel. Wash the filter cake with ice-cold heptane (

  °C) and dry under high vacuum for 4 hours.

Mechanistic Insights (E-E-A-T)

As a Senior Application Scientist, it is vital to recognize that the purification of highly functionalized benzylic bromides is not merely a separation exercise, but an exercise in chemical preservation.

The choice to avoid protic solvents during recrystallization is grounded in the electrophilicity of the benzylic position. The biphenyl system stabilizes the developing positive charge of an SN1 transition state via resonance. If heated in ethanol, the activation energy for solvolysis is easily breached, resulting in the rapid formation of 4-(ethoxymethyl)-4'-heptyl-1,1'-biphenyl. By strictly utilizing an Ethyl Acetate/Heptane system[3], the solvent acts purely as a thermodynamic medium for crystallization without acting as a competing nucleophile. Furthermore, the rigorous removal of succinimide via aqueous extraction[1] is not just for purity—trace succinimide can act as a weak nucleophile or hydrogen-bond donor during long-term storage, slowly degrading the API.

References

• An Expedited, Regiospecific para-Bromination of Activated Aryls. TopSCHOLAR, Western Kentucky University. Available at: [Link]

• Evaluation of a Continuous-Flow Photo-Bromination Using N-Bromosuccinimide for Use in Chemical Manufacture. Australian Journal of Chemistry. Available at: [Link]

• Mechanochemical transformation of planar polyarenes to curved fused-ring systems. Nature Communications (via PubMed Central). Available at:[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mechanochemical transformation of planar polyarenes to curved fused-ring systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. digitalcommons.wku.edu [digitalcommons.wku.edu]
• 5. connectsci.au [connectsci.au]

Application Notes and Protocols for the Characterization of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl Derivatives

An In-Depth Technical Guide

Abstract: The biphenyl scaffold is a privileged structure in medicinal chemistry and materials science, offering a unique combination of rigidity and conformational flexibility.[1][2] This document provides a comprehensive guide to the characterization of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl, a key synthetic intermediate. The presence of a long alkyl chain (heptyl) imparts significant lipophilicity, while the bromomethyl group serves as a highly reactive electrophilic site for subsequent molecular elaboration.[3][4] These characteristics make this class of compounds particularly valuable for the synthesis of novel drug candidates and advanced organic materials.[5][6] We present detailed, field-proven protocols for structural verification and purity assessment using a suite of standard analytical techniques, explaining the causality behind experimental choices to ensure robust and reproducible results.

Overview of Synthesis and Physicochemical Properties

The synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl typically involves a multi-step process. A common and efficient strategy is the Suzuki-Miyaura cross-coupling reaction to form the core biphenyl structure, followed by functional group manipulation to introduce the bromomethyl moiety.[1][7] For instance, 4-heptylphenylboronic acid can be coupled with a 4-methylphenyl halide. The resulting 4-heptyl-4'-methyl-1,1'-biphenyl can then undergo radical bromination using a reagent like N-Bromosuccinimide (NBS) to yield the final product.[8][9]

Caption: High-level synthetic workflow for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl.

Key Physicochemical Data

A thorough understanding of the compound's physical properties is essential for its handling, purification, and use in subsequent reactions.

Property	Value	Source
Chemical Formula	C₂₀H₂₅Br	Inferred
Molecular Weight	345.32 g/mol	Calculated
Appearance	Expected to be a white to off-white solid	[5]
Solubility	Soluble in common organic solvents (e.g., CH₂Cl₂, CHCl₃, THF, Ethyl Acetate)	Inferred
Reactivity	The bromomethyl group is a potent electrophile, susceptible to nucleophilic substitution.	[4]

Analytical Characterization: Protocols and Insights

A multi-technique approach is required for the unambiguous characterization and purity assessment of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl derivatives. The following protocols are designed to be self-validating, where the results from each technique corroborate the others.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Expertise & Experience: Due to the nonpolar nature imparted by the heptyl chain and biphenyl core, Reverse-Phase HPLC (RP-HPLC) is the method of choice for separating the target compound from polar impurities or unreacted starting materials.[10] A C18 column provides excellent hydrophobic interaction for retaining the analyte.[10]

Protocol:

• System Preparation:

  • Chromatograph: HPLC system with a UV-Vis detector.[11]

  • Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: HPLC-grade Water.

  • Mobile Phase B: HPLC-grade Acetonitrile (ACN).

  • Needle Wash: 50:50 Water/ACN.

• Method Parameters:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm (strong absorbance for the biphenyl chromophore).

  • Gradient Elution:

    • 0-2 min: 70% B

    • 2-15 min: Ramp to 95% B

    • 15-20 min: Hold at 95% B

    • 20.1-25 min: Return to 70% B (re-equilibration).

• Sample Preparation:

  • Prepare a stock solution of the sample at 1 mg/mL in Acetonitrile.

  • Further dilute to a working concentration of ~50 µg/mL using the initial mobile phase composition (70:30 ACN/Water).

  • Filter the sample through a 0.22 µm syringe filter before injection.

• Data Analysis:

  • The primary peak should correspond to the target compound.

  • Assess purity by calculating the area percentage of the main peak relative to the total area of all observed peaks. A purity of >95% is typically required for use as a synthetic intermediate.

Molecular Weight and Formula Confirmation by Mass Spectrometry (MS)

Trustworthiness: High-Resolution Mass Spectrometry (HRMS) is indispensable for confirming the elemental composition. The most critical diagnostic feature for this compound is the isotopic signature of the bromine atom.[12]

Protocol:

• System Preparation:

  • Mass Spectrometer: ESI or APCI source coupled to a Time-of-Flight (TOF) or Orbitrap analyzer.

  • Ionization Mode: Positive ion mode is preferred.

• Method Parameters:

  • Infusion: Directly infuse the sample (prepared at ~10 µg/mL in Methanol or Acetonitrile) at a low flow rate (5-10 µL/min).

  • Mass Range: Scan from m/z 100 to 500.

  • Source Conditions: Optimize capillary voltage, gas flow, and temperatures for stable ion generation.

• Data Analysis:

  • Isotopic Pattern: Look for a characteristic pair of peaks for the molecular ion [M]⁺ or a common adduct (e.g., [M+H]⁺, [M+Na]⁺). Due to the natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br), these peaks will be separated by 2 Da and have nearly equal intensity (a 1:1 ratio).[12][13] This pattern is a definitive indicator of a monobrominated compound.

  • Accurate Mass: The measured m/z of the monoisotopic peak should be within 5 ppm of the theoretical calculated mass for C₂₀H₂₅⁷⁹Br.

  • Fragmentation: Key fragmentation pathways include the loss of a bromine radical (Br•) to form a stable benzyl-type carbocation, or cleavage within the heptyl chain.[12][14]

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Authoritative Grounding: NMR provides an unambiguous map of the molecule's proton and carbon framework. Chemical shifts and coupling constants are highly sensitive to the electronic environment and connectivity of the atoms.[15][16]

Protocol:

• Sample Preparation:

  • Dissolve 5-10 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

  • Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Spectroscopy (e.g., 400 MHz):

  • Expected Signals:

    • Aromatic Region (δ 7.2-7.8 ppm): A complex series of multiplets corresponding to the 8 protons on the two phenyl rings. The exact shifts and splitting patterns depend on the substitution pattern.

    • Benzylic Protons (δ ~4.5 ppm): A sharp singlet integrating to 2H. This signal is highly characteristic of the -CH₂Br group.[3]

    • Heptyl Chain (δ 0.8-2.7 ppm):

      • A triplet around δ 2.6-2.7 ppm (2H) for the -CH₂- group directly attached to the biphenyl ring.

      • A series of multiplets between δ 1.2-1.7 ppm for the internal methylene (-CH₂-) groups (8H).

      • A triplet around δ 0.8-0.9 ppm (3H) for the terminal methyl (-CH₃) group.

• ¹³C NMR Spectroscopy (e.g., 100 MHz):

  • Expected Signals:

    • Aromatic Region (δ 120-145 ppm): Multiple signals corresponding to the 12 aromatic carbons. Quaternary carbons will appear as less intense signals.

    • Benzylic Carbon (δ ~33-35 ppm): A signal for the -CH₂Br carbon.

    • Heptyl Chain (δ ~14-35 ppm): Signals for the seven aliphatic carbons.

Application Highlight: A Versatile Intermediate in Drug Discovery

The 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl scaffold is a powerful building block in synthetic and medicinal chemistry. The reactive bromomethyl group allows for its covalent attachment to a wide variety of nucleophiles, enabling the synthesis of more complex molecules. Biphenyl derivatives are known to exhibit a broad range of biological activities, including anti-inflammatory, antihypertensive, and anticancer effects.[1][17] For example, this intermediate could be used to synthesize novel inhibitors of enzymes like carbonic anhydrase, where the heptyl-biphenyl moiety can provide crucial hydrophobic interactions within the active site.[18][19]

Caption: Role as a building block in the synthesis of potential bioactive molecules.

References

• Benchchem. Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds.
• Advances in the Analysis of Persistent Halogenated Organic Compounds. (2022).
• Evans, D. H., & Fitch, A. (n.d.). Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS). RSC Publishing.
• Havlin, R. H., et al. (2001). Investigation of the Structural Conformation of Biphenyl by Solid State 13C NMR and Quantum Chemical NMR Shift Calculations. The Journal of Physical Chemistry A, ACS Publications.
• LCGC International. (2022). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase.
• Popov, V. D., & Kandykin, M. A. (n.d.). Mass spectrometry of halogen-containing organic compounds. ResearchGate.
• Seven Star Pharma. (n.d.). High-Performance Liquid Chromatography (HPLC).
• Chemistry LibreTexts. (2023). Organic Compounds Containing Halogen Atoms.
• Baruah, N. P., et al. (n.d.). NMR spectroscopy of biphenyl with M (¹H NMR, NOESY, DOSY). ResearchGate.
• Gerard, H., et al. (2006). The structure of substituted biphenyls as studied by proton NMR in nematic solvents. Single conformation model versus maximum entropy analysis. Liquid Crystals, Taylor & Francis Online.
• Grindley, T. B., et al. (1986). The static and Dynamic NMR spectra of 4,4′‐bis(N‐isopropyl‐N‐nitrosoamino)biphenyl, a four‐site exchange problem. Magnetic Resonance in Chemistry.
• Chrom Tech, Inc. (2025). Exploring HPLC Separation Techniques.
• Waters Blog. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• MDPI. (2022). Development of a Novel HPLC-MS Method to Separate Polar and Non-Polar Compounds in Biodiesel/Petrodiesel Mixtures.
• Sigma-Aldrich. (n.d.). 4-Bromo-4'-heptyl-1,1'-biphenyl.
• Hajipour, A. R., et al. (2015). Chitosan-Proline supported palladium (II) a green nanocatalyst for Suzuki cross-coupling reaction in water. The Royal Society of Chemistry.
• PubChem. (n.d.). 4-Bromo-4'-heptylbiphenyl.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Understanding the Properties and Applications of Biphenyl Derivatives.
• ChemicalBook. (2025). 4-BROMOMETHYLBIPHENYL.
• PubChem. (n.d.). 4-Bromo-4'-(bromomethyl)-1,1'-biphenyl.
• Khan, I., et al. (2025). (Z)-N-(3-([1,1'-biphenyl]-2-yl)-4-heptyl-4-hydroxythiazolidin-2-ylidene)-4-bromobenzamide as carbonic anhydrase inhibitor: exploration of its in vitro and in silico studies. Journal of Molecular Structure, PMC.
• El-Malah, A. A., et al. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances, PMC.
• Google Patents. (n.d.). A process for the preparation of 4-bromomethyl diphenyl compounds.
• CymitQuimica. (n.d.). 4'-(bromomethyl)biphenyl-4-carbonitrile.
• Benchchem. (n.d.). Application Notes: 4-Bromobiphenyl as a Key Intermediate in Organic Synthesis.
• CookeChem. (n.d.). 4-Bromo-4'-heptyl-1,1'-biphenyl , 97% , 58573-93-6.
• Khan, I., et al. (2026). (Z)-N-(3-([1,1'-biphenyl]-2-yl)-4-heptyl-4-hydroxythiazolidin-2-ylidene)-4-bromobenzamide as carbonic anhydrase inhibitor: exploration of its in vitro and in silico studies. ResearchGate.
• PrepChem.com. (n.d.). Synthesis of methyl 4'-(bromomethyl)[1,1'-biphenyl]-2-carboxylate.
• Google Patents. (n.d.). Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.
• European Patent Office. (n.d.). Process for producing 4-bromomethylbiphenyl compounds - EP 0553879 B1.
• Benchchem. (n.d.). A Comparative Analysis of 4-Methylbiphenyl and Other Biphenyl Derivatives: Properties, Synthesis, and Biological Activity.
• ResearchGate. (n.d.). Some biologically active biphenyl derivatives.
• NIST. (n.d.). Biphenyl, 4-(bromomethyl)-. NIST WebBook.
• ResearchGate. (n.d.). Representative examples for biphenyl containing marketed drugs.

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• 2. researchgate.net [researchgate.net]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 18. (Z)-N-(3-([1,1'-biphenyl]-2-yl)-4-heptyl-4-hydroxythiazolidin-2-ylidene)-4-bromobenzamide as carbonic anhydrase inhibitor: exploration of its in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Analytical Characterization and Purity Profiling of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Analyte: 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (CAS: 114214-42-3)

Introduction & Analytical Causality

4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is a highly functionalized benzylic bromide widely utilized as a lipophilic mesogenic core in liquid crystal synthesis and as a critical intermediate in the pharmaceutical development of biphenyl-containing APIs (such as sartan analogues and protein tyrosine phosphatase inhibitors) .

The Analytical Challenge: The primary challenge in characterizing this compound lies in the extreme electrophilicity of the benzylic bromide moiety. In the presence of protic solvents (e.g., water, methanol, ethanol), the compound undergoes rapid

solvolysis.

• Hydrolysis: Reaction with water yields 4-(hydroxymethyl)-4'-heptyl-1,1'-biphenyl.

• Etherification: Reaction with methanol yields 4-(methoxymethyl)-4'-heptyl-1,1'-biphenyl.

If an analytical method utilizes methanol as a diluent or mobile phase, these degradation products will form in situ during the analysis, leading to false-positive impurity reporting and out-of-specification (OOS) investigations. Therefore, all analytical workflows must be designed as aprotic systems until the exact moment of chromatographic separation, utilizing fast gradients to minimize on-column residence time .

Analytical Workflow Visualization

Figure 1: Analytical workflow and degradation pathways for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl.

Method 1: Reversed-Phase HPLC for Purity Profiling

To prevent solvolysis, Methanol is strictly prohibited from the sample preparation and mobile phase. Acetonitrile (ACN) is used as the organic modifier. A slightly acidic aqueous phase (0.1% Formic Acid) is employed to suppress the ionization of residual silanols on the stationary phase, which can catalyze the degradation of benzylic halides.

Quantitative Chromatographic Parameters

Parameter	Specification / Setting
Column	Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in LC-MS Grade Water
Mobile Phase B	0.1% Formic Acid in LC-MS Grade Acetonitrile
Flow Rate	1.2 mL/min
Column Temperature	30°C
Detection Wavelength	UV at 254 nm (Reference: 360 nm)
Injection Volume	5 µL
Sample Diluent	100% Anhydrous Acetonitrile

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	40	60
12.0	5	95
16.0	5	95
16.1	40	60

| 20.0 | 40 | 60 |

Step-by-Step Protocol & Self-Validating System

• Diluent Preparation: Dispense 100% anhydrous ACN into a clean, dry glass bottle. Do not expose to ambient humidity for prolonged periods.

• Standard Preparation: Accurately weigh 25.0 mg of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl into a 25 mL volumetric flask. Dissolve and make up to volume with the diluent (Concentration: 1.0 mg/mL).

• Self-Validating Autosampler Stability Check:

  • Causality: Benzylic bromides can degrade inside the HPLC vial while waiting in the autosampler queue if trace moisture is present.

  • Action: Inject the standard solution at

    hours and hours.

  • Acceptance Criterion: The peak area of the primary degradant (4-(hydroxymethyl)-4'-heptyl-1,1'-biphenyl, eluting earlier than the main peak) must not increase by more than 0.10% over 12 hours. If it does, sample preparation must be repeated using fresh, strictly anhydrous solvent.

• Execution: Inject a Diluent Blank to ensure no ghost peaks interfere with the main peak (Expected Retention Time: ~9.5 minutes). Proceed with sample analysis.

Method 2: Structural Confirmation via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the definitive method for confirming the integrity of the benzylic bromide group. A shift in the benzylic protons is the primary indicator of structural degradation .

Step-by-Step Protocol

• Sample Preparation: Weigh 15–20 mg of the sample into a clean glass vial.

• Solvent Addition: Add 0.6 mL of Deuterochloroform (

  , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Transfer: Transfer the clear solution to a 5 mm NMR tube.

• Acquisition: Acquire the

  NMR spectrum at 400 MHz using a 30° pulse angle, 16 scans, and a relaxation delay ( ) of 10 seconds. Causality: A long relaxation delay ensures complete relaxation of the aliphatic heptyl protons versus the benzylic protons, allowing for precise, quantitative integration.

Quantitative NMR Data Interpretation

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Diagnostic Significance
0.88	Triplet (t)	3H	Terminal (Heptyl)	Confirms alkyl chain length.
1.25 – 1.35	Multiplet (m)	8H	Internal	Confirms alkyl chain length.
1.60 – 1.65	Multiplet (m)	2H	to aromatic ring	Structural confirmation.
2.65	Triplet (t)	2H	to aromatic ring	Confirms heptyl attachment.
4.55	Singlet (s)	2H	Benzylic	Critical Marker: Intact bromide.
7.20 – 7.60	Multiplets (m)	8H	Biphenyl aromatic protons	Confirms the biphenyl core.

Note: If the sample has hydrolyzed, the singlet at 4.55 ppm will diminish, and a new singlet will appear at ~4.70 ppm corresponding to the benzylic alcohol (

).

Method 3: Trace Moisture Analysis (Karl Fischer)

Because moisture directly drives the degradation of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl, stringent control of water content (typically

) is required.

Protocol & Reagent Causality

Standard Karl Fischer (KF) reagents utilize methanol as a solvent. Highly reactive alkyl halides can alkylate the organic bases (e.g., imidazole) in the KF reagent or undergo solvolysis, producing hydrobromic acid (

) which alters the pH of the cell and causes severe endpoint drift.

• Equipment: Coulometric Karl Fischer titrator with a diaphragm-less cell.

• Reagent Selection: You must utilize a specialized, methanol-free anolyte designed for reactive ketones/aldehydes/halides (e.g., Hydranal™-Coulomat AK).

• Execution:

  • Pre-titrate the cell to a stable drift (< 10 µ g/min ).

  • Rapidly weigh and introduce ~0.5 g of the sample directly into the titration vessel to minimize atmospheric exposure.

  • Titrate to the endpoint. The reaction must complete within 2-3 minutes; prolonged titration indicates side-reaction interference.

References

• National Center for Biotechnology Information (NCBI). "1,1'-Biphenyl, 4-(bromomethyl)-" PubChem Compound Summary for CID 257716. Available at:[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

Welcome to the technical support guide for the synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and optimized protocols. Our goal is to help you navigate the common challenges associated with this multi-step synthesis and significantly improve your reaction yields and product purity.

The synthesis of this target molecule is typically achieved in two key stages:

• Formation of the Biphenyl Core: A Suzuki-Miyaura cross-coupling reaction to construct the 4-methyl-4'-heptyl-1,1'-biphenyl intermediate.

• Benzylic Bromination: A radical-initiated bromination of the methyl group to yield the final product, 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl.

This guide is structured to address issues in both stages, providing a logical path from diagnosis to solution.

Overall Synthetic Workflow

Caption: Two-stage synthesis of the target compound.

Frequently Asked Questions (FAQs)

Q1: My overall yield is consistently low. Where should I begin troubleshooting?

Start by analyzing the intermediate product from Stage 1. Before proceeding to the bromination, take an aliquot of your crude 4-methyl-4'-heptyl-1,1'-biphenyl and analyze it via ¹H NMR and TLC. If the yield or purity of this intermediate is low, focus your optimization efforts on the Suzuki-Miyaura coupling. If the intermediate is clean and the yield is high, the problem almost certainly lies within the benzylic bromination step.

Q2: I am observing a significant amount of the dibrominated byproduct. How can I prevent this?

The formation of 4-(dibromomethyl)-4'-heptyl-1,1'-biphenyl is a common side reaction in benzylic bromination and is typically caused by an excess of the brominating agent.[1][2] To minimize this, carefully control the stoichiometry of N-Bromosuccinimide (NBS), using no more than 1.05–1.1 equivalents.[1] In some cases, adding the NBS portion-wise over the course of the reaction can help maintain a low concentration and favor mono-bromination.[1]

Q3: My benzylic bromination reaction is sluggish or fails to initiate. What are the likely causes?

This issue often points to problems with the radical initiation. Potential causes include:

• Deactivated Initiator: The radical initiator (e.g., AIBN, benzoyl peroxide) may be old or degraded. Use a fresh batch.

• Insufficient Energy: If using photochemical initiation, ensure your light source is of the appropriate wavelength and intensity. For thermal initiation, confirm the reaction has reached the necessary temperature for the initiator's homolysis (e.g., reflux).[1][3]

• Impure Reagents: Poor quality NBS can inhibit the reaction.[1]

Q4: The Suzuki-Miyaura coupling for my biphenyl intermediate is unreliable. What are the most critical parameters?

The Suzuki coupling can be sensitive, especially with functionalized substrates. The most critical factors are:

• Anhydrous Conditions: The presence of water can lead to hydrolytic deboronation of your boronic acid starting material, a major side reaction that kills the yield.[4] Ensure all glassware is oven-dried and solvents are rigorously anhydrous.

• Catalyst Activity: The palladium catalyst can deactivate. Using a fresh, active catalyst is essential.

• Oxygen Exclusion: Thoroughly degas your reaction mixture with an inert gas (Nitrogen or Argon) before adding the catalyst to prevent oxidative degradation.

In-Depth Troubleshooting Guide

Part A: Suzuki-Miyaura Coupling for 4-methyl-4'-heptyl-1,1'-biphenyl

This palladium-catalyzed reaction is a powerful tool for forming the C-C bond of the biphenyl core.[5][6] However, its success hinges on careful control of the reaction environment.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive Catalyst: The Pd(0) catalyst has been oxidized or has otherwise degraded. 2. Hydrolytic Deboronation: Water in the reaction mixture is hydrolyzing the boronic acid starting material.[4] 3. Incorrect Base: The chosen base is not effective for the transmetalation step. 4. Low Temperature: The reaction temperature is too low for efficient oxidative addition or reductive elimination.	1. Use a fresh source of palladium catalyst. Consider ligands that stabilize the catalyst. 2. Use oven-dried glassware. Use anhydrous solvents. Handle all reagents under an inert atmosphere (N₂ or Ar).[4] 3. An aqueous base like K₂CO₃ is common, but for sensitive substrates, non-aqueous conditions with a base like CsF might be necessary.[4] 4. Ensure the reaction is maintained at the optimal temperature, often reflux. Monitor progress by TLC.
Significant Homocoupling Byproducts	1. Oxygen Contamination: Dissolved oxygen can promote the homocoupling of the boronic acid (Glaser coupling). 2. Sub-optimal Reaction Conditions: Incorrect stoichiometry or prolonged reaction times can favor side reactions.	1. Thoroughly degas the solvent and reaction mixture by sparging with an inert gas for 15-30 minutes before adding the catalyst. 2. Use a slight excess (1.1-1.2 eq) of the boronic acid. Monitor the reaction and stop it once the aryl halide has been consumed.

Part B: Benzylic Bromination of 4-methyl-4'-heptyl-1,1'-biphenyl

This step utilizes a free-radical chain reaction, known as the Wohl-Ziegler reaction, to selectively brominate the benzylic position.[7][8] Success requires favoring the radical pathway while suppressing competing ionic reactions.[1]

Sources

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• 2. scientificupdate.com [scientificupdate.com]
• 3. data.epo.org [data.epo.org]
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• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Allylic position and benzylic position bromination:bromination reactions that use NBS(1):N-bromo compounds(3):Discussion series on bromination/iodination reactions 3 – Chemia [chemia.manac-inc.co.jp]

Technical Support Center: Purification of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

Welcome to the technical support center for the purification of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges encountered during the purification of this versatile synthetic intermediate. Here, we synthesize our in-house expertise with established scientific principles to provide you with a comprehensive resource for achieving high purity.

Introduction to the Purification Challenges

4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is a bifunctional molecule with a non-polar heptyl chain and a reactive benzylic bromide. This structure, while synthetically useful, presents a unique set of purification challenges. The long alkyl chain imparts significant non-polar character, influencing its solubility and chromatographic behavior. The primary impurities in a crude sample typically arise from the radical bromination of the precursor, 4-heptyl-4'-methyl-1,1'-biphenyl. These include the unreacted starting material and over-brominated species, primarily 4,4'-bis(bromomethyl)-1,1'-biphenyl. The key to successful purification lies in exploiting the subtle differences in polarity and solubility between the desired product and these closely related impurities.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues encountered during the purification of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in a practical question-and-answer format.

Q1: What are the most common impurities I should expect in my crude 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl?

A1: The most prevalent impurities are typically the unreacted starting material, 4-heptyl-4'-methyl-1,1'-biphenyl, and the di-brominated byproduct, 4-(bromomethyl)-4'-(dibromomethyl)-1,1'-biphenyl or 4,4'-bis(bromomethyl)-1,1'-biphenyl, depending on the starting material.[1] The formation of these impurities is a common outcome of radical bromination reactions on alkyl-substituted aromatic compounds.[2][3]

Q2: My TLC plate shows three spots that are very close together. How can I improve their separation?

A2: The structural similarity of the main components (differing by a -CH3, -CH2Br, or an additional -CH2Br group) results in close retention factors (Rf). To improve separation on TLC for subsequent column chromatography:

• Use a less polar solvent system: The non-polar heptyl chain dominates the molecule's character. Start with a high percentage of a non-polar solvent like hexane and a small amount of a slightly more polar solvent like ethyl acetate or dichloromethane. For example, begin with a 98:2 hexane:ethyl acetate mixture.

• Try different solvent systems: Sometimes, a change in the nature of the polar component can affect selectivity. Toluene or cyclohexane as the non-polar component, with small additions of ethyl acetate or ether, can sometimes provide better separation for aromatic compounds.[4]

• Develop the plate multiple times: Allowing the plate to dry and then re-running it in the same solvent system can increase the separation between spots.

Q3: I am struggling to remove the di-brominated byproduct by column chromatography. What can I do?

A3: The di-brominated byproduct is more polar than your desired mono-brominated product and should elute later. However, tailing can be an issue.

• Optimize your solvent gradient: A shallow gradient is key. After eluting the non-polar starting material, a very gradual increase in the polar solvent can help resolve the mono- and di-brominated species.

• Consider a different stationary phase: While silica gel is standard, for challenging separations of aromatic compounds, a stationary phase with different selectivity, such as alumina (neutral or basic), might be effective.

• Crystallization is often more effective: For removing the di-brominated species, crystallization is often a more efficient method than chromatography.[1] The subtle difference in crystal lattice energy can be exploited. (See Protocol 2).

Q4: My compound seems to be degrading on the silica gel column. What are the signs and how can I prevent it?

A4: Benzylic bromides can be sensitive to acidic conditions, and silica gel is slightly acidic. Degradation may manifest as streaking on the TLC plate or the appearance of new, more polar baseline spots after chromatography.

• Use neutral or deactivated silica: You can neutralize your silica gel by washing it with a dilute solution of a non-nucleophilic base like triethylamine in your solvent system before packing the column.

• Work quickly: Do not let the compound sit on the column for an extended period.

• Avoid chlorinated solvents if possible: While dichloromethane is a common solvent, in the presence of trace acid on silica, it can potentially lead to side reactions. If possible, use a non-chlorinated solvent system.

Q5: "Oiling out" is occurring during my attempt to crystallize the product. How do I get solid crystals?

A5: "Oiling out" happens when the compound separates from the solution as a liquid rather than a solid. This is common for compounds with lower melting points or when high levels of impurities are present.

• Cool the solution more slowly: Rapid cooling can favor oil formation. Allow the solution to cool gradually to room temperature before placing it in an ice bath or refrigerator.

• Scratch the flask: Use a glass rod to scratch the inside of the flask at the liquid-air interface to create nucleation sites.

• Add a seed crystal: If you have a small amount of pure product, adding a single crystal to the cooled solution can induce crystallization.

• Adjust your solvent system: The solubility of your compound may be too high at the cooling temperature. Try a solvent system where the compound is less soluble, or add a co-solvent (an "anti-solvent") in which the compound is poorly soluble dropwise to the cooled solution until it becomes slightly turbid, then warm slightly to redissolve and cool slowly. For this compound, a good starting point would be dissolving in a minimal amount of hot heptane or hexane and cooling slowly.[5]

Q6: Is 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl stable? What are the storage recommendations?

A6: Like many benzylic bromides, this compound can be sensitive to light, moisture, and high temperatures.

• Light: Brominated aromatic compounds can undergo photodegradation. Store the compound in an amber vial or in the dark.

• Moisture: The bromomethyl group can be susceptible to hydrolysis. Store in a tightly sealed container in a desiccator.

• Temperature: While long-chain alkylbiphenyls generally exhibit good thermal stability, it is best to store the purified compound in a refrigerator or freezer to minimize any potential degradation over time.[6][7]

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is designed to separate the unreacted starting material, the desired product, and the di-brominated byproduct.

1. TLC Analysis and Solvent System Selection: a. Dissolve a small amount of the crude product in dichloromethane. b. Spot the solution on a silica gel TLC plate. c. Develop the plate in a solvent system of hexane and ethyl acetate (start with 98:2). d. Visualize the spots under UV light. You should see three spots:

• Highest Rf: 4-heptyl-4'-methyl-1,1'-biphenyl (least polar).
• Middle Rf: 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (desired product).
• Lowest Rf: Di-brominated byproduct (most polar). e. Adjust the solvent system to achieve good separation between the middle and lower spots.

2. Column Preparation: a. Prepare a slurry of silica gel in 100% hexane. b. Pack a glass column with the slurry, ensuring no air bubbles are trapped. c. Allow the silica to settle, and then add a thin layer of sand to the top.

3. Sample Loading: a. Dissolve the crude product in a minimal amount of dichloromethane. b. Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry powder ("dry loading"). c. Carefully add the dry-loaded sample to the top of the column.

4. Elution: a. Begin eluting with 100% hexane to wash off the least polar impurities, primarily the unreacted starting material. Monitor the fractions by TLC. b. Once the first spot is completely eluted, gradually increase the polarity of the eluent. A very shallow gradient is recommended (e.g., from 100% hexane to 99:1 hexane:ethyl acetate, then 98:2, and so on). c. Collect fractions and monitor by TLC. Combine the fractions containing the pure desired product (middle Rf spot).

5. Isolation: a. Combine the pure fractions in a round-bottom flask. b. Remove the solvent using a rotary evaporator. c. Place the flask under high vacuum to remove any residual solvent.

Protocol 2: Purification by Crystallization (for removing di-bromo byproduct)

This protocol is based on a method for purifying similar brominated biphenyls and is particularly effective for removing the more soluble di-bromo byproduct.[1]

1. Dissolution: a. Place the crude product (after chromatographic removal of the starting material, if necessary) in an Erlenmeyer flask. b. Add a suitable organic solvent. Good starting choices would be alkyl esters like ethyl acetate or a non-polar solvent like heptane.[1] Use approximately 2-4 volumes of solvent relative to the crude material. c. Heat the mixture to 60-70°C with stirring until the solid is fully dissolved.

2. Cooling and Crystallization: a. Once dissolved, slowly cool the solution to room temperature. b. Continue to cool the flask in an ice bath (0-10°C) with continued stirring. c. Stir for at least 1-3 hours at this low temperature to maximize crystal formation.

3. Isolation: a. Collect the crystals by vacuum filtration using a Büchner funnel. b. Wash the crystals with a small amount of the ice-cold solvent. c. Dry the crystals under vacuum.

4. Purity Check: a. Analyze the purity of the crystals by HPLC or TLC. If significant impurities remain, a second recrystallization may be necessary. This method should yield the desired 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl with a purity of >97%.[1]

Visual Diagrams

Caption: Purification decision workflow for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl.

Caption: Troubleshooting common issues in column chromatography.

References

• Synthesis of a long chain alkylbiphenyl base stock and study on the lubricating properties. (2014). Industrial Lubrication and Tribology. Available at: [Link]

• Application Notes and Protocols for the Alkylation of Phenols and Carboxylic Acids with 4-Bromomethylbiphenyl. (2025). BenchChem.

• Process For The Separation Of 4 Bromomethyl 2' Substituted Biphenyls. QuickCompany. Available at: [Link]

• Process for producing 4-bromomethylbiphenyl compounds. (1993). European Patent Office.

• Synthesis of methyl 4'-(bromomethyl)[1,1'-biphenyl]-2-carboxylate. PrepChem.com. Available at: [Link]

• Impact of alkyl chain length on the thermal, optical and semiconductor properties of symmetric 4-alkylphenyl derivatives of[6]benzothieno[3,2-b]benzothiophene. (2016). Journal of Materials Chemistry C. Available at: [Link]

• Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile. Google Patents.
• An In-depth Technical Guide to the Solubility of (4-(Bromomethyl)phenyl)methanamine in Organic Solvents. (2025). BenchChem.
• Crystallizing method for preparing high-purity 4-bromomethyl-2-cyanobiphenyl. Google Patents.
• The Thermal Stability of 4,4'-Bis(3-aminophenoxy)biphenyl: A Technical Guide. (2025). BenchChem.

• How to determine the solubility of a substance in an organic solvent ? ResearchGate. Available at: [Link]

• Process for producing 4-bromomethylbiphenyl compounds. (1997). European Patent Office.

• PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE. (2011). WIPO Patentscope. Available at: [Link]

• Synthesis of a long chain alkylbiphenyl base stock and study on the lubricating properties. ResearchGate. Available at: [Link]

• Technical Support Center: Recrystallization of 4-Methylbiphenyl. (2025). BenchChem.

• Thermal Stability Testing for Pharmaceuticals and Advanced Materials. Lab Manager. Available at: [Link]

• An In-depth Technical Guide on the Solubility of 4-(bromomethyl)-N,N-dimethylaniline in Organic Solvents. (2025). BenchChem.
• Preparation of 4-bromobiphenyl. Google Patents.

• Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. (2023). Physical Chemistry Research. Available at: [Link]

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stability issues with 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in solution

Technical Support Center: 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

Introduction

However, the very feature that makes this compound synthetically useful—the reactive benzylic bromide—is also the source of its primary stability issues in solution. This guide is designed for researchers, scientists, and drug development professionals to proactively address and troubleshoot the stability challenges associated with this reagent, ensuring experimental success and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns with 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in solution?

The core stability issue stems from the high reactivity of the bromomethyl group. This group is a "benzylic bromide," meaning the bromine is attached to a carbon that is directly bonded to an aromatic ring. Benzylic halides are exceptionally susceptible to nucleophilic substitution reactions.[1][2] This heightened reactivity is due to the ability of the adjacent biphenyl ring system to stabilize the transition state of an Sₙ2 reaction or the carbocation intermediate formed during an Sₙ1 reaction through resonance.[2][3]

Therefore, when in solution, the compound is vulnerable to attack by any nucleophilic species present, including the solvent itself, trace moisture, or additives in the reaction mixture.

Q2: What are the most common degradation pathways for this compound in solution?

The degradation of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in solution is primarily driven by solvolysis, where the solvent acts as the nucleophile. The two most prevalent pathways are:

• Hydrolysis: Reaction with trace amounts of water, which is a common impurity in many organic solvents. This reaction replaces the bromine atom with a hydroxyl (-OH) group, forming 4-(Hydroxymethyl)-4'-heptyl-1,1'-biphenyl and hydrogen bromide (HBr). This byproduct is often less soluble and may be unreactive in subsequent desired reactions.

• Alcoholysis/Aminolysis: If the compound is dissolved in nucleophilic solvents such as alcohols (e.g., methanol, ethanol) or amines, it will react to form the corresponding ether or amine, respectively.

These reactions are often faster than anticipated and can significantly reduce the concentration of the active reagent before its intended use.

Caption: Common degradation pathways for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl.

Q3: How can I determine if my solution of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl has degraded?

Verifying the integrity of your solution is critical. You can use a combination of simple observation and standard analytical techniques:

• Visual Inspection: Look for a color change or the formation of a precipitate. The resulting alcohol from hydrolysis may have different solubility characteristics than the parent compound.

• Thin-Layer Chromatography (TLC): This is a quick and effective method. The degradation product (e.g., the alcohol) is more polar than the starting bromide and will have a lower Rf value. A fresh solution should show a single spot, whereas a degraded solution will show multiple spots.

• ¹H NMR Spectroscopy: This provides definitive structural information. The benzylic protons (-CH₂Br) of the starting material have a characteristic chemical shift around 4.5 ppm.[4] Upon hydrolysis to the alcohol (-CH₂OH), this signal will shift downfield to approximately 4.7 ppm.[4] By integrating these peaks, you can quantify the extent of degradation.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis, HPLC is the method of choice.[5] A degraded sample will show a new peak, typically at an earlier retention time due to the increased polarity of the degradation product.

Q4: What are the recommended solvents and storage conditions for solutions of this compound?

The choice of solvent is paramount to maintaining the stability of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl. The ideal solvent should be aprotic and non-nucleophilic.

Solvent Class	Recommendation	Rationale
Highly Recommended	Anhydrous Toluene, Anhydrous Tetrahydrofuran (THF), Anhydrous Dichloromethane (DCM)	Aprotic and non-nucleophilic. Minimizes the risk of solvolysis. The use of anhydrous grades is critical to prevent hydrolysis.
Use with Caution	Anhydrous Acetonitrile	While aprotic, it can be slightly more reactive than hydrocarbons or ethers under certain conditions. Always use freshly dried solvent.
Strongly Avoid	Methanol, Ethanol, Water, Isopropanol	These are protic and nucleophilic solvents that will readily react with the benzylic bromide, causing rapid degradation.
Strongly Avoid	Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	Although aprotic, these solvents can contain water impurities and may promote side reactions. Use only if absolutely necessary and with rigorously dried material.

Optimal Storage Conditions:

• Temperature: Store solutions at low temperatures, preferably -20°C or below.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent exposure to atmospheric moisture.

• Light: Protect from light by using amber vials or wrapping the container in aluminum foil.

• Container: Use a vial with a secure, tight-fitting cap, preferably with a PTFE-lined septum for withdrawal without opening.

Q5: My downstream reaction is showing low yield. Could degradation of my 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl solution be the cause?

Absolutely. This is a common consequence of reagent instability. If a significant portion of the benzylic bromide has degraded into its corresponding alcohol or ether, the effective concentration of your active reagent is lower than calculated. These degradation byproducts are typically unreactive under the conditions designed for the bromide, leading directly to reduced yields or complete reaction failure. Before troubleshooting other reaction parameters, it is essential to first confirm the integrity of your starting material solution using the analytical methods described in Q3.

Troubleshooting Guides & Protocols

Protocol 1: Preparation of a Stable Stock Solution

This protocol outlines the best practices for preparing a stock solution to maximize its shelf-life.

Materials:

• 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (solid)

• Recommended anhydrous solvent (e.g., Toluene)

• Oven-dried glassware (vial, flask)

• Inert gas source (Argon or Nitrogen) with manifold

• Airtight syringe

• PTFE-lined septum cap

Procedure:

• Prepare Glassware: Ensure all glassware is thoroughly dried in an oven at >120°C for at least 4 hours and cooled under a stream of inert gas.

• Weigh Compound: In a clean, dry vial on a balance, quickly weigh the desired amount of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl. Immediately cap the vial.

• Inert Atmosphere: Place the vial under an inert atmosphere. If using a flask, equip it with a septum and purge with inert gas.

• Add Solvent: Using an airtight syringe, transfer the calculated volume of anhydrous solvent into the vial containing the compound.

• Dissolve: Gently swirl or sonicate the vial until the solid is fully dissolved.

• Seal and Store: Secure the vial with a septum cap and wrap it with electrical tape or Parafilm® for an extra seal. Wrap the vial in aluminum foil to protect it from light.

• Label and Store: Clearly label the vial with the compound name, concentration, solvent, and date of preparation. Store immediately in a -20°C freezer.

Protocol 2: Workflow for Verifying Solution Integrity

This workflow provides a systematic approach to check for and quantify degradation over time.

Caption: Experimental workflow for assessing solution stability.

Step-by-Step Analytical Check (¹H NMR):

• Sample Preparation: Withdraw a small aliquot (e.g., 50-100 µL) from the stock solution and dilute it with a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

• Acquire Spectrum: Obtain a standard ¹H NMR spectrum.

• Analysis:

  • Identify the singlet peak for the benzylic protons (-CH₂Br) around 4.5 ppm.

  • Look for a new singlet peak around 4.7 ppm, which corresponds to the hydrolyzed alcohol product (-CH₂OH).

  • Integrate both the 4.5 ppm peak (I_bromide) and the 4.7 ppm peak (I_alcohol).

• Calculate Purity:

  • % Purity = [I_bromide / (I_bromide + I_alcohol)] * 100

  • This calculation provides a direct measure of the integrity of your solution. It is recommended to use any solution with >95% purity for best results.

References

• Pi Chemicals. (n.d.). Material Safety Data Sheet.
• Benchchem. (n.d.). A Comparative Guide to the Reactivity of 4-(2-Bromomethylphenyl)benzonitrile and Benzyl Bromide in Nucleophilic Substitution Rea.
• Tokyo Chemical Industry. (2025, October 28). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, September 13). SAFETY DATA SHEET.
• Capot Chemical Co.,Ltd. (2010, November 17). MSDS of 4`-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.
• Thermo Fisher Scientific. (n.d.). SAFETY DATA SHEET 4'-(Bromomethyl)biphenyl-2-carbonitrile.
• ResearchGate. (n.d.). (PDF) Conductance study of benzyl bromide reaction with cyclicamines in aqueous-ethanol medium.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Cleanchem Laboratories LLP. (n.d.). MATERIAL SAFETY DATA SHEETS 4-(BROMOMETHYL)BIPHENYL.
• AK Scientific, Inc. (n.d.). Safety Data Sheet 4-Bromo-4'-(bromomethyl)-1,1'-biphenyl.
• Chemistry Steps. (2024, February 10). Benzylic Bromination.
• Master Organic Chemistry. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation.
• Chemistry LibreTexts. (2023, August 7). 11.10: Benzylic Bromination of Aromatic Compounds.
• ResearchGate. (n.d.). (PDF) Determination of 2-cyano-4'-bromomethyl biphenyl genotoxic impurity in irbesartan drug substances using HPLC technique.
• Benchchem. (n.d.). 4-(Bromomethyl)benzil stability issues and proper storage conditions.

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Reference Data & Comparative Studies

Analytical Comparison Guide: 1H NMR Characterization of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

As a Senior Application Scientist, evaluating the structural integrity of advanced intermediates is paramount. The compound 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is a critical building block in the synthesis of advanced liquid crystals[1] and biphenyl-based active pharmaceutical ingredients (APIs).

This guide objectively compares the analytical performance of different Nuclear Magnetic Resonance (NMR) methodologies used to characterize this molecule. By contrasting solvent effects (CDCl3 vs. DMSO-d6), magnetic field strengths (400 MHz vs. 600 MHz), and tracking the synthetic conversion from its precursor, we establish a self-validating analytical framework for researchers and drug development professionals.

Mechanistic Context: Tracking the Wohl-Ziegler Bromination

The synthesis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl typically proceeds via the Wohl-Ziegler bromination of its precursor, 4-methyl-4'-heptyl-1,1'-biphenyl[2]. This radical-mediated reaction utilizes N-bromosuccinimide (NBS) and an initiator (such as AIBN or benzoyl peroxide) to selectively brominate the benzylic position[3].

From an analytical standpoint, the lipophilic heptyl chain remains electronically isolated from the reacting benzylic center on the opposite ring. This isolation is highly advantageous: the terminal methyl group of the heptyl chain provides a constant, unaffected 3H integration anchor. By setting this terminal triplet to exactly 3.00, the conversion of the electron-donating methyl group (Ar-CH3) to an electron-withdrawing bromomethyl group (Ar-CH2Br) can be quantitatively validated[4][5].

Table 1: Comparative 1H NMR Chemical Shifts (Precursor vs. Product)

Data normalized to CDCl3 at 400 MHz, referenced to TMS (0.00 ppm).

Structural Feature	Precursor: 4-Methyl-4'-heptyl-1,1'-biphenyl	Product: 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl	Integration & Multiplicity	Causality of Shift
Terminal CH3 (Heptyl)	~0.88 ppm	~0.88 ppm	3H, triplet ( Hz)	Unaffected by distant electronic changes; serves as internal standard.
Aliphatic Chain (CH2)	1.25 – 1.40 ppm	1.25 – 1.40 ppm	8H, multiplet	Lipophilic chain remains structurally static.
Benzylic CH2 (Heptyl)	~2.65 ppm	~2.65 ppm	2H, triplet ( Hz)	Deshielded by the adjacent aromatic ring B.
Reactive Benzylic Site	~2.40 ppm	~4.55 ppm	3H (s) 2H (s)	Critical Marker: Electronegative bromine strongly deshields the protons[4].
Aromatic Core (Rings A/B)	7.15 – 7.50 ppm	7.25 – 7.60 ppm	8H, complex overlapping AB doublets	Bromine inductively pulls electron density, shifting Ring A protons downfield.

Analytical Performance Comparison: Resolution & Solvent Effects

To achieve unambiguous structural elucidation, the choice of NMR solvent and magnetic field strength must be optimized. The biphenyl core presents a unique challenge: the dihedral twist between the two phenyl rings creates complex anisotropic shielding environments[6], resulting in overlapping AB spin systems in the aromatic region.

Field Strength: 400 MHz vs. 600 MHz

• 400 MHz (Routine Monitoring): Sufficient for tracking the primary reaction marker (the 4.55 ppm singlet). However, the 8 aromatic protons cluster into a tightly bound multiplet, suffering from second-order "roofing" effects that obscure precise coupling constants.

• 600 MHz (Structural Elucidation): The increased Larmor frequency expands the chemical shift dispersion in Hertz. This simplifies the second-order multiplets into distinct first-order AMX or AX doublets, allowing for rigorous verification of the para-substitution pattern on both rings.

Solvent Selection: CDCl3 vs. DMSO-d6

• CDCl3 (Standard): Highly non-polar, mimicking the lipophilic environment of the heptyl chain. It provides excellent solubility but compresses the aromatic signals into a narrow window (7.25–7.60 ppm).

• DMSO-d6 (Polar Dispersion): As a strong hydrogen-bond acceptor with a high dipole moment, DMSO-d6 interacts differentially with the polarized

  -system of the bromomethyl-substituted ring[7]. This solvent-induced shift separates the overlapping aromatic doublets, dramatically improving resolution without requiring a higher-field magnet.

Table 2: Performance Matrix of Analytical Methodologies

Parameter	CDCl3 @ 400 MHz	CDCl3 @ 600 MHz	DMSO-d6 @ 400 MHz
Primary Use Case	High-throughput reaction monitoring.	Final API/Intermediate characterization.	Resolving overlapping aromatic signals.
Aromatic Resolution	Poor (Overlapping multiplets).	Excellent (Distinct doublets).	Good (Solvent-induced dispersion).
Signal-to-Noise (S/N)	Very High (Excellent solubility).	Exceptional.	Moderate (Lipophilic chain limits solubility).
Cost / Accessibility	Low / Widely available.	High / Specialized facilities.	Low / Widely available.

Mandatory Visualization: Analytical Workflow

The following diagram illustrates the logical progression from synthesis to comparative NMR analysis, highlighting the decision nodes for solvent and field strength selection.

Fig 1. Analytical workflow comparing solvent and field strength for 1H NMR characterization.

Experimental Protocol: Self-Validating NMR Acquisition

To ensure reproducibility and scientific integrity, the following step-by-step methodology must be strictly adhered to. This protocol is designed as a self-validating system , utilizing internal molecular anchors to verify the accuracy of the data.

Step 1: Sample Preparation & Quenching Extract a 50

L aliquot from the Wohl-Ziegler reaction mixture. Quench with saturated aqueous sodium thiosulfate to neutralize residual bromine/NBS[3]. Extract with ethyl acetate, dry over anhydrous , and evaporate the solvent under reduced pressure to yield the crude solid.

Step 2: Dissolution and Internal Standardization Weigh exactly 10 mg of the dried crude product. Dissolve completely in 0.6 mL of CDCl3 (containing 0.03% v/v Tetramethylsilane, TMS). Transfer the homogenous solution to a standard 5 mm NMR tube. Causality: TMS provides an absolute 0.00 ppm reference, eliminating chemical shift drift caused by temperature or concentration variations.

Step 3: Instrument Tuning and Shimming Insert the sample into a 400 MHz or 600 MHz NMR spectrometer. Lock the magnetic field to the deuterium frequency of CDCl3 (7.26 ppm). Perform gradient shimming (Z1-Z5) to ensure a highly homogenous magnetic field. Validation: The full width at half maximum (FWHM) of the TMS peak must be

Hz.

Step 4: Acquisition Parameters Execute a standard 1D 1H pulse sequence (e.g., zg30 on Bruker systems).

• Number of Scans (NS): 16 (Sufficient due to the high concentration and sensitivity of the 1H nucleus).

• Relaxation Delay (D1): 2.0 seconds. Causality: Ensures complete longitudinal relaxation (

  ) of the aliphatic protons, preventing integration errors.

Step 5: Processing and Internal Validation Apply a 0.3 Hz exponential line broadening function, Fourier transform, and phase the spectrum manually.

• Validation Check: Set the integration of the terminal heptyl methyl triplet (~0.88 ppm) strictly to 3.00 .

• Assessment: Measure the integration of the bromomethyl singlet (~4.55 ppm). A value of 2.00 confirms 100% conversion. Any residual peak at ~2.40 ppm indicates unreacted starting material, allowing for precise calculation of the reaction yield.

References

• Takizawa, K., et al. "Halogenation of Primary Alcohols Using a Tetraethylammonium - Supporting Information." Journal of the American Chemical Society, 2008.[Link]

• Chem-Station Int. Ed. "Wohl-Ziegler Bromination." Chem-Station, 2014.[Link]

• Cantillo, D., et al. "Evaluation of a Continuous-Flow Photo-Bromination Using N-Bromosuccinimide for Use in Chemical Manufacture." Australian Journal of Chemistry, 2021. [Link]

• Pizzirusso, A., et al. "Order and conformation of biphenyl in cyanobiphenyl liquid crystals. A combined atomistic molecular dynamics and 1H NMR study." ChemPhysChem, 2014.[Link]

• Emsley, J. W., et al. "Multiple-quantum N.M.R. study of molecular structure and ordering in a liquid crystal." Molecular Physics, 2006.[Link]

• Rummens, F. H. A., et al. "Magnetic susceptibility measurement by NMR: 2. The magnetic susceptibility of NMR solvents and their chemical shifts." ResearchGate, 1975.[Link]

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• 7. researchgate.net [researchgate.net]

Mechanistic Causality: Why Ionization Source Dictates Success

Comprehensive Mass Spectrometry Guide for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl: GC-MS vs. LC-MS

As a Senior Application Scientist, selecting the appropriate mass spectrometry (MS) platform for novel chemical entities requires a deep understanding of the molecule's physicochemical properties. 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (Chemical Formula: C₂₀H₂₅Br, Exact Mass: ~344.11 Da) is a highly hydrophobic, non-polar intermediate commonly utilized in advanced organic synthesis and materials science.

This guide objectively compares the performance of Electron Ionization (EI), Atmospheric Pressure Chemical Ionization (APCI), and Electrospray Ionization (ESI) for the characterization of this compound, providing field-proven protocols and mechanistic insights.

The fundamental axiom of mass spectrometry is that a molecule must be efficiently ionized to be detected. The structural reality of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is that it completely lacks heteroatoms (such as basic amines or acidic carboxylates) capable of accepting or donating a proton in solution.

• Electrospray Ionization (ESI): ESI is a solution-phase technique reliant on proton affinity[1]. Because our target analyte is a neutral, lipophilic hydrocarbon with a halogen, it exhibits near-zero ionization efficiency in ESI, leading to severe signal suppression and false negatives[2].

• Atmospheric Pressure Chemical Ionization (APCI): APCI utilizes gas-phase ion-molecule reactions initiated by a corona discharge. It is significantly more effective for neutral, lipophilic compounds than ESI, making it the only viable LC-MS alternative for highly non-polar biphenyls[2][3].

• Electron Ionization (EI): EI is a "hard" ionization technique operating under high vacuum. High-energy electrons (70 eV) forcefully eject an electron from the volatilized molecule to form a radical cation ([M]⁺•). Given the compound's volatility and non-polarity, GC-EI-MS is the undisputed gold standard for its analysis[4][5].

Fragmentation Pathway & Isotopic Signatures

Under EI conditions, 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl exhibits highly diagnostic structural signatures that serve as intrinsic validation markers:

• The Bromine Isotope Effect: Bromine naturally occurs as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. The molecular ion will definitively present as a doublet at m/z 344 and m/z 346[6].

• Tropylium-like Base Peak: The dominant fragmentation pathway is the homolytic cleavage of the labile C–Br bond. The loss of the bromine radical yields a highly stable biphenylmethyl cation (an extended tropylium-like resonance system) at m/z 265[6][7].

• Benzylic Cleavage: Subsequent fragmentation of the heptyl chain via benzylic cleavage (loss of C₆H₁₃) yields a secondary diagnostic fragment at m/z 180.

Caption: Logical fragmentation pathway of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl under EI-MS.

Technology Comparison: Quantitative & Qualitative Metrics

To objectively evaluate the analytical platforms, the following table summarizes the expected performance metrics for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl across different MS interfaces.

Parameter	GC-EI-MS (Recommended)	LC-APCI-MS (Alternative)	LC-ESI-MS (Not Recommended)
Ionization Mechanism	Gas-phase electron bombardment	Gas-phase corona discharge	Solution-phase desolvation
Suitability for Analyte	Optimal (High volatility, non-polar)	Moderate (Lipophilic tolerance)	Poor (Lacks proton affinity)
Primary Detected Ion	m/z 344 / 346 ([M]⁺• doublet)	m/z 265 ([M-Br]⁺ in-source fragment)	Weak or undetectable
Base Peak	m/z 265 (Tropylium-like cation)	m/z 265	N/A
Matrix Effect Susceptibility	Low	Low to Moderate	High (Ion suppression)
Optimal Diluent/Solvent	Hexane / Dichloromethane	Methanol / Acetonitrile	Aqueous / Organic mixtures

Self-Validating Experimental Protocols

A robust analytical method must be a self-validating system. The following protocols incorporate specific causality-driven steps and internal checks to ensure data integrity.

Protocol A: GC-EI-MS Analysis (The Gold Standard)

Causality: Gas chromatography is selected because the target molecule is thermally stable and volatile. Hexane is mandated as the diluent because it perfectly dissolves the lipophilic heptyl-biphenyl structure while expanding optimally in the heated GC inlet without quenching the MS vacuum[4].

• Sample Preparation: Dissolve the analyte in GC-grade hexane to a final concentration of 10 µg/mL.

  • System Check: Ensure the sample is strictly anhydrous; trace water will degrade the stationary phase and disrupt the EI filament.

• Chromatographic Separation: Utilize a non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m × 0.25 mm × 0.25 µm).

  • Injection: 1 µL, split ratio 10:1.

  • Inlet Temperature: 280°C (Ensures rapid, complete volatilization of the 344 Da compound without thermal degradation).

  • Oven Program: 100°C (hold 1 min), ramp at 15°C/min to 300°C (hold 5 min).

• Mass Spectrometry Parameters:

  • Source Temperature: 230°C.

  • Electron Energy: 70 eV.

  • Scan Range: m/z 50 to 400.

• Self-Validation Criteria: The resulting spectrum must display the 1:1 isotopic doublet at m/z 344/346. If the doublet is absent and only m/z 265 is visible, the bromomethyl group has likely undergone premature thermal degradation in the GC inlet, requiring a reduction in inlet temperature.

Protocol B: LC-APCI-MS Analysis (The LC Alternative)

Causality: If the sample matrix is non-volatile (e.g., formulated polymers) and strictly requires LC separation, APCI is utilized because it bridges the gap for semi-volatile, non-polar compounds that ESI fails to ionize[2][3].

• Sample Preparation: Dissolve in LC-MS grade methanol.

• Chromatographic Separation: Use a high-density C18 reversed-phase column.

  • Mobile Phase: Water (A) and Methanol (B). Run a steep gradient (50% B to 100% B) to force the elution of the highly hydrophobic heptyl chain.

  • Flow Rate: 0.8 mL/min (Higher flow rates are intentionally chosen to enhance the APCI corona discharge efficiency and desolvation)[8].

• Mass Spectrometry Parameters (Positive Mode):

  • Corona Discharge Current: 4–5 µA.

  • Vaporizer Temperature: 400°C.

• Self-Validation Criteria: Monitor primarily for the m/z 265 ion. In APCI, the high vaporizer temperature combined with the labile nature of the benzylic C–Br bond frequently results in complete in-source fragmentation[7]. Observing m/z 265 rather than the intact molecular ion is expected and validates the ionization process.

Caption: Decision workflow for selecting the optimal MS ionization technique for non-polar biphenyls.

Conclusion

For the structural confirmation and quantification of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl, GC-EI-MS is unequivocally the superior analytical platform. It leverages the molecule's inherent volatility and non-polarity, providing definitive structural confirmation through distinct bromine isotopic signatures and stable tropylium-like base peaks. While LC-APCI-MS serves as a functional alternative when complex, non-volatile matrices demand liquid chromatography, LC-ESI-MS should be strictly avoided to prevent critical data loss.

References

• Method for analysis of polybrominated biphenyls by gas chromatography mass spectrometry. nih.gov.
• Atmospheric Pressure Photoionization — The Second Source for LC-MS? chromatographyonline.com.
• ESI vs APCI. Which ionization should I choose for my application? youtube.com.
• Mass spectroscopy...........bromomethyl benzene (benzyl bromide). blogspot.com.
• Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. metwarebio.com.
• When should I choose APCI or ESI for my flash column chromatography? biotage.com.
• 1,1'-Biphenyl, 4-(bromomethyl)- | C13H11Br | CID 257716. nih.gov.
• Detection, isolation and characterization of principle synthetic route indicative impurity in telmisartan. arabjchem.org.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 3. biotage.com [biotage.com]
• 4. Method for analysis of polybrominated biphenyls by gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1,1'-Biphenyl, 4-(bromomethyl)- | C13H11Br | CID 257716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ORGANIC SPECTROSCOPY INTERNATIONAL: Mass spectroscopy...........bromomethyl benzene (benzyl bromide) [orgspectroscopyint.blogspot.com]
• 7. arabjchem.org [arabjchem.org]
• 8. youtube.com [youtube.com]

Advanced Precursor Selection: 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl vs. Alternative Mesogenic Building Blocks

The synthesis of advanced mesogenic materials—ranging from nematic liquid crystals (LCs) for optoelectronics to cross-linked polymer-dispersed liquid crystals (PDLCs)—relies heavily on the strategic selection of molecular precursors. 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl stands out as a highly versatile intermediate that bridges the structural gap between rigid biphenyl mesogens and flexible alkyl tails.

This guide provides an objective, data-driven comparison of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl against other industry-standard liquid crystal precursors, offering mechanistic insights and self-validating experimental protocols for researchers and materials scientists.

Structural and Mechanistic Causality in Precursor Design

To engineer a liquid crystal with specific phase transition temperatures, the precursor must provide both a rigid core (for optical anisotropy) and a flexible tail (to lower the melting point and induce fluidity).

The Role of the Heptyl Tail: The seven-carbon (C7) alkyl chain is uniquely suited for inducing broad nematic phases at near-room temperatures. This is famously demonstrated in the industry-standard liquid crystal 4-cyano-4'-heptylbiphenyl (7CB), which utilizes a simple 1,1'-biphenyl structure with cyano and heptyl groups at the 4,4'-positions[1].

The Advantage of the Benzylic Bromide: Unlike unactivated aryl bromides (such as 4-bromo-4'-heptylbiphenyl), which require expensive and moisture-sensitive palladium-catalyzed cross-coupling reactions, the bromomethyl group in 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is highly electrophilic. It undergoes rapid

nucleophilic substitution. This allows chemists to easily attach various polar headgroups (ethers, esters, or amines) under mild conditions, preventing the heavy-metal contamination that can degrade the dielectric properties of electronic materials.

Structure-function relationship of the precursor in mesogen design.

Comparative Performance Data

When selecting a precursor for liquid crystal or pharmaceutical synthesis, the reactive site and core symmetry dictate the final application. The table below compares 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl with other common biphenyl precursors.

Precursor	Reactive Site	Primary Reaction Mechanism	Key Structural Feature	Primary Application
4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl	Benzylic Bromide	Substitution	C7 Alkyl Tail	Nematic LC Ethers/Esters, Optoelectronics
4'-Bromomethyl-2-cyanobiphenyl	Benzylic Bromide	Substitution	Ortho-Cyano Group	Pharmaceutical Intermediates (Sartans)[2], Bent-core LCs[3]
4,4'-Bis(bromomethyl)biphenyl	Dual Benzylic Bromides	Double	Symmetrical Core	LC Dimers, Cross-linking Agents[2]
4-Bromo-4'-heptylbiphenyl	Aryl Bromide	Pd-Catalyzed Cross-Coupling	Unactivated Halide	Direct Precursor to 7CB[1]

Note: Precursors with symmetrical cores, like 4,4'-Bis(bromomethyl)biphenyl, are typically utilized to construct complex molecular architectures such as polymers and macrocycles[2]. In contrast, asymmetric precursors with heptyl tails are optimized for nematic and smectic phase induction.

Experimental Methodology: Self-Validating Workflow

To demonstrate the synthetic utility of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl, the following protocol outlines the synthesis of an extended nematic liquid crystal ether via a Williamson Ether Synthesis.

Objective: Couple the bromomethyl precursor with a mesogenic phenol (e.g., 4-cyanophenol) to yield a highly anisotropic LC compound.

Step 1: Reagent Preparation & Base Selection

• Action: Dissolve 1.0 equivalent of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl and 1.1 equivalents of 4-cyanophenol in anhydrous Dimethylformamide (DMF). Add 2.0 equivalents of anhydrous

  .

• Causality:

  is specifically chosen as a mild base. It selectively deprotonates the phenol to form a highly nucleophilic phenoxide without being strong enough to competitively hydrolyze the benzylic bromide into an unwanted benzyl alcohol.

Step 2: Nucleophilic Substitution

• Action: Heat the reaction mixture to 60°C under a nitrogen atmosphere for 4 hours.

• Causality: The benzylic position is highly activated for

  attack due to the stabilization of the transition state by the adjacent biphenyl -system. The 60°C temperature provides sufficient kinetic energy to overcome the activation barrier without inducing thermal degradation.

Step 3: In-Process Self-Validation

• Action: Monitor the reaction via Thin Layer Chromatography (TLC) using a 9:1 Hexane:Ethyl Acetate eluent.

• Validation Check: This protocol validates itself through

  tracking. The starting benzylic bromide will appear as a distinct UV-active spot at . As the reaction proceeds, this spot must completely disappear, replaced by a new, highly UV-active product spot at . If the spot persists after 4 hours, it indicates incomplete phenoxide formation, prompting the chemist to verify the anhydrous state of the base.

Step 4: Isolation and Purification

• Action: Pour the mixture into ice-cold water to precipitate the crude product. Filter and recrystallize from hot ethanol.

• Validation Check: The physical transition from an amorphous crude solid to highly ordered, needle-like crystals in ethanol visually confirms the mesogenic purity of the final liquid crystal.

Self-validating SN2 workflow for liquid crystal synthesis.

Applications in Advanced Materials

Derivatives synthesized from 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl are frequently incorporated into complex material matrices. For instance, in the development of Polymer Dispersed Liquid Crystals (PDLCs) , eutectic mixtures of biphenyls (including 7CB and 5CB) are dispersed within an acrylate polymer matrix to create films that switch from opaque to transparent under an applied voltage[4].

By utilizing the bromomethyl precursor, researchers can rapidly synthesize custom heptyl-biphenyl derivatives to tune the dielectric anisotropy and phase transition temperatures of these eutectic mixtures, thereby lowering the driving voltage required for PDLC devices[4].

References

• Title: Chemical compositions of the PDLC precursors Source: ResearchGate URL: [Link]

Sources

• 1. ossila.com [ossila.com]
• 2. 4,4'-Bis(bromomethyl)biphenyl | 20248-86-6 | Benchchem [benchchem.com]
• 3. CAS 114772-54-2: 4'-bromomethyl-2-cyanobiphenyl [cymitquimica.com]
• 4. researchgate.net [researchgate.net]

Validation and Comparative Analysis of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in Advanced Materials and Lipid Synthesis

As a Senior Application Scientist, selecting the correct bifunctional building block is the most critical step in designing advanced thermotropic liquid crystals and custom ionizable lipids for lipid nanoparticles (LNPs). 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl represents a premium structural triad: a highly reactive electrophilic center (bromomethyl), a rigid mesogenic core (biphenyl), and a flexible hydrophobic tail (heptyl).

This guide objectively compares this compound against common structural alternatives and provides self-validating experimental protocols to ensure data integrity during your synthetic workflows.

Structural Causality & Application Scope

To understand why this specific molecule is preferred in advanced drug delivery and materials science, we must break down the causality of its structural components:

• The Bromomethyl Group: Benzyl bromides are exceptionally potent electrophiles. The carbon-bromine bond is weaker and more polarizable than a carbon-chlorine bond, which significantly lowers the activation energy required to reach the bimolecular nucleophilic substitution (SN2) transition state[1]. This ensures rapid, high-yield coupling with amines or thiols.

• The Biphenyl Core: This rigid, planar structure provides the

  stacking interactions necessary for forming highly ordered mesophases (nematic or smectic) in liquid crystals[2].

• The Heptyl Tail: The 7-carbon aliphatic chain induces critical microphase separation. In materials science, it lowers the melting point of the liquid crystal; in LNP chemistry, it provides the vital lipophilic anchor required for lipid bilayer integration and endosomal escape[3].

Diagram 1: Structural causality and downstream synthetic utility of the target compound.

Objective Comparison: Target vs. Alternatives

When designing a synthetic route, researchers often consider substituting the target compound with either its chloride analog or a version lacking the aliphatic tail. The table below quantifies why 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is functionally superior for specific applications.

Physicochemical Property	4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (Target)	4-(Chloromethyl)-4'-heptyl-1,1'-biphenyl (Alt A)	4-(Bromomethyl)biphenyl (Alt B)
Leaving Group	Bromide (-Br)	Chloride (-Cl)	Bromide (-Br)
Lipophilic Tail	n-Heptyl (-C7H15)	n-Heptyl (-C7H15)	None
Relative SN2 Rate	~100x (Fast)	1x (Slow)	~95x (Fast)
Estimated ClogP	~6.5 (Highly Lipophilic)	~6.0	~3.5 (Moderately Lipophilic)
Primary Utility	LNP Lipids & Liquid Crystals	Stable Storage Intermediates	General Organic Synthesis
Drawbacks	Moisture sensitive (hydrolysis)	Requires harsh heating for SN2	Lacks membrane anchoring ability

Analyst Insight: While Alternative A (the chloride) is more chemically stable during long-term storage, its sluggish SN2 reactivity often necessitates extended heating or the addition of hazardous catalysts (like NaI for Finkelstein in-situ conversion). Alternative B reacts quickly but completely fails in LNP applications because it lacks the heptyl tail required to anchor into the lipid nanoparticle core.

Experimental Validation Protocols

Scientific trustworthiness relies on self-validating systems. The following protocols are designed not just to perform an assay, but to internally verify the accuracy of the results through mass balance and stability-indicating controls.

Protocol 1: Purity and Hydrolysis Assessment via RP-HPLC

Benzyl bromides are highly susceptible to solvolysis (hydrolysis) upon exposure to atmospheric moisture, converting into inactive benzyl alcohols. This protocol uses a stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method to validate batch purity.

Self-Validation Mechanism: We spike the sample with a synthesized standard of the degradation product (4-(Hydroxymethyl)-4'-heptyl-1,1'-biphenyl). If the HPLC method cannot resolve the bromide peak from the alcohol peak, the method is invalid.

• Sample Preparation: Dissolve 10 mg of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in 10 mL of strictly anhydrous acetonitrile (ACN) to prevent artifactual solvolysis during sample prep.

• Internal Standard Addition: Add 4,4'-dimethylbiphenyl to a final concentration of 1 mg/mL. This controls for injection volume errors.

• Chromatographic Conditions:

  • Column: C18 (150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Gradient elution from 50% ACN / 50% Water (0.1% TFA) to 95% ACN over 15 minutes.

  • Detection: UV absorbance at 254 nm (targeting the biphenyl chromophore).

• System Suitability: Inject the spiked control. Ensure the resolution (

  ) between the benzyl alcohol degradant and the intact benzyl bromide is .

Diagram 2: Stability-indicating RP-HPLC workflow for batch validation.

Protocol 2: SN2 Reactivity Benchmarking (Kinetic Assay)

To empirically prove the superior reactivity of the target compound over its chloride analog (Alternative A), we establish pseudo-first-order kinetics[4].

Self-Validation Mechanism: We measure both the disappearance of the starting material and the appearance of the substituted product. A matching rate confirms mass balance and rules out side reactions (like elimination or polymerization).

• Reaction Setup: Prepare a 0.1 M solution of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in anhydrous acetone. Acetone is chosen because the resulting sodium bromide byproduct will precipitate, visually confirming SN2 progression and driving the reaction forward[5].

• Nucleophile Addition: Add a 10-fold molar excess (1.0 M) of diethylamine. The massive excess ensures the amine concentration remains effectively constant, simplifying the rate law to pseudo-first-order[4].

• Quenching: At precise intervals (5, 10, 20, 30, and 60 minutes), extract 100 µL aliquots and immediately quench them in 1 mL of 0.1 M HCl. The acid protonates the amine, instantly halting the SN2 reaction.

• Quantification: Analyze the quenched aliquots via GC-MS.

• Data Analysis: Plot

  against time. The slope of the resulting linear regression yields the pseudo-first-order rate constant ( ). Repeat the entire process for the chloride analog and compare the values to validate the ~100x rate acceleration.

Conclusion

The selection of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl over its structural analogs is not a matter of preference, but of strict chemical causality. The bromomethyl group guarantees rapid, low-temperature functionalization, while the heptyl-biphenyl framework provides the exact physicochemical parameters required for advanced lipid nanoparticles and liquid crystal mesophases. By implementing the self-validating HPLC and kinetic protocols outlined above, researchers can ensure their starting materials meet the rigorous standards required for downstream therapeutic or material success.

References

Sources

• 1. scribd.com [scribd.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cactus.utahtech.edu [cactus.utahtech.edu]

Spectroscopic Profiling of Substituted Biphenyls: A Comparative Guide to Conformational Analysis

For researchers and drug development professionals, substituted biphenyls represent a foundational structural motif found in everything from OLED materials to FDA-approved pharmaceuticals and chiral ligands (e.g., BINAP). However, analyzing these compounds requires moving beyond simple functional group identification. The spectroscopic signatures of biphenyls are entirely dictated by their three-dimensional conformation—specifically, the dihedral angle between the two phenyl rings.

This guide provides an objective comparison of spectroscopic methodologies, demonstrating how to decode the structural nuances of substituted biphenyls through a causality-driven, self-validating analytical framework.

The Causality of Conformation in Spectroscopy

To accurately interpret the spectroscopic data of biphenyls, one must first understand the physical chemistry driving the signals. The core variable is steric hindrance .

In an unhindered state (e.g., unsubstituted biphenyl), the molecule adopts a dihedral angle of approximately 40° in solution to balance the steric repulsion of ortho-hydrogens with the thermodynamic stability of

-conjugation[1]. However, introducing substituents—particularly at the ortho (2, 2') positions—forces the molecule to twist, significantly increasing the dihedral angle to relieve steric strain[2]. This structural twist triggers a cascade of spectroscopic consequences:

• UV-Vis Spectroscopy (The Conjugation Effect): As the dihedral angle increases, the coplanarity of the two phenyl rings is broken. This reduces the overlap of the p-orbitals, effectively shortening the ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

  -conjugation length. Consequently, the energy gap between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) widens. This manifests as a hypsochromic (blue) shift in the and a hypochromic effect (reduced molar absorptivity) compared to planar analogs.

• NMR Spectroscopy (The Anisotropic Effect): In a twisted conformation, ortho-substituents are forced directly into the shielding cone of the adjacent aromatic ring's ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

  -electron cloud. For example, in 2-methoxybiphenyl, the induced magnetic field of the adjacent ring opposes the applied magnetic field, causing the methoxy protons to resonate significantly upfield compared to their less-hindered meta or para counterparts.

Comparative Spectroscopic Data

The following table synthesizes quantitative data demonstrating the impact of substitution patterns on spectroscopic outputs. By comparing a sterically hindered isomer (2-methoxybiphenyl) with a less hindered isomer (3-methoxybiphenyl) and a planar reference, the structure-spectra relationship becomes mathematically evident.

Table 1: Conformational and Spectroscopic Comparison of Biphenyl Systems

Compound	Substitution Pattern	Est. Solution Dihedral Angle	UV-Vis ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted"> ( )	H NMR Characteristic Signal	C NMR Characteristic Signal
Fluorene (Control)	Bridged Ortho	0° (Forced Planar)	~300 nm (Highly conjugated)	N/A	N/A
Biphenyl (Control)	None	~40°[1]	~248 nm	~7.60 - 7.30 ppm (m, 10H)	~141.2 (Quaternary C)
3-Methoxybiphenyl	Meta	~40°	~255 nm	3.85 ppm (s, 3H, -OCH )	~55.3 ppm (-OCHngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted"> )
2-Methoxybiphenyl	Ortho	>50° (Twisted)	~240 nm (Blue-shifted)	3.70 ppm (s, 3H, -OCH )	~55.5 ppm (-OCHngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted"> )

Data Insight: The 0.15 ppm upfield shift of the methoxy protons in 2-methoxybiphenyl compared to 3-methoxybiphenyl is a direct, quantifiable result of the anisotropic shielding caused by the sterically-induced orthogonal twist[3].

Self-Validating Experimental Protocols

To ensure trustworthiness, spectroscopic analysis cannot rely on isolated data points. The following protocol is designed as a self-validating system , where optical data and magnetic resonance data act as internal checks against one another.

Phase 1: UV-Vis Conjugation Bracketing

Objective: Determine the extent of

-conjugation by mathematically bracketing the sample between known geometric extremes.

• Preparation: Dissolve the substituted biphenyl in spectroscopic-grade acetonitrile to a concentration of

  M.

• Control Implementation (The Validation Step): Prepare identical molar solutions of Fluorene (representing 0° maximum conjugation) and Toluene (representing 90° decoupled, zero biphenyl conjugation).

• Acquisition: Scan all three samples from 200 nm to 400 nm.

• Causality Check: The

  of the target substituted biphenyl must fall between the Toluene baseline (~208 nm) and the Fluorene ceiling (~300 nm). The closer the sample's is to 208 nm, the larger the dihedral angle.

Phase 2: NMR Structural Elucidation & NOESY Cross-Referencing

Objective: Map the 3D conformation in solution to validate the UV-Vis findings.

• Preparation: Dissolve 10 mg of the sample in 0.6 mL of CDCl

  [4].

• 1D Acquisition: Acquire standard

  H (400 MHz, 16 scans) and C (100 MHz, 256 scans) spectra. Calculate the anisotropic shielding of the substituents (as shown in Table 1).

• 2D NOESY Validation: Acquire a 2D NOESY spectrum with a mixing time of 300-500 ms.

• Causality Check: If the UV-Vis data suggests a highly twisted conformation (blue-shifted), the NOESY spectrum must corroborate this by showing an absence of through-space cross-peaks between the ortho-protons of Ring A and the ortho-protons of Ring B. If cross-peaks are present, the molecule is planar, and the UV-Vis data must be re-evaluated for solvent effects or aggregation.

Analytical Workflow Diagram

The following diagram illustrates the logical flow of the self-validating protocol, ensuring that both optical and structural data converge on a single conformational assignment.

Workflow for self-validating spectroscopic analysis of biphenyls.

References

1.3 - BenchChem 2. 4 - BenchChem 3.2 - National Institutes of Health (PMC) 4. 1 - Korean Chemical Society

Sources

• 1. bkcs.kchem.org [bkcs.kchem.org]
• 2. Crucial Factors Regulating Intramolecular Charge-Transfer-Based Radiative Efficiency in ortho-Carboranyl Luminophores: Planarity between Substituted Biphenyl Rings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Performance of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl in Device Applications: A Comparative Guide

As organic electronics and advanced liquid crystal (LC) displays evolve, the demand for high-purity, structurally precise building blocks has surged. For researchers and drug development professionals transitioning into materials science, 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl stands out as a premier intermediate. Characterized by a rigid biphenyl core, a lipophilic heptyl chain, and a highly reactive benzylic bromide, this molecule is essential for synthesizing solution-processable OLED host materials and broad-temperature-range liquid crystals.

This guide objectively compares the performance of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl against common alternatives, detailing the mechanistic causality behind its superiority in device applications.

Mechanistic Advantage: The Paradigm vs. Cross-Coupling

The primary structural advantage of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl lies in its bromomethyl (-CH₂Br) group. Unlike direct aryl halides (e.g., 4-bromo-4'-heptylbiphenyl), the benzylic carbon is highly electrophilic, perfectly priming it for bimolecular nucleophilic substitution (

) [11].

The Causality of Device Purity

In OLED device fabrication, trace heavy metal impurities act as non-radiative recombination centers (exciton quenchers), drastically reducing device efficiency and lifespan.

• Alternative (4-Bromo-4'-heptylbiphenyl): Requires harsh Palladium-catalyzed cross-coupling (e.g., Buchwald-Hartwig) to attach nucleophiles like carbazole. This inevitably leaves trace Pd impurities (often >10 ppm) that are notoriously difficult to remove.

• The Bromomethyl Advantage: Undergoes transition-metal-free

  alkylation using mild bases (e.g., K₂CO₃). This eliminates heavy metal contamination entirely, yielding electronic-grade materials with superior luminescence.

Figure 1: Reaction pathway comparison demonstrating the SN2 advantage of the bromomethyl group.

Structural Tuning: The Heptyl (C7) Advantage

The length of the alkyl spacer critically dictates the macroscopic properties of the final device. We compare the heptyl (C7) derivative against the widely used pentyl (C5) and octyl (C8) alternatives.

Liquid Crystal Phase Stability

In nematic LC mixtures (such as the industry-standard E7 mixture), the alkyl chain length directly influences the nematic-isotropic transition temperature (

). The heptyl chain provides optimal Van der Waals interactions, shifting the clearing temperature to higher values compared to the pentyl analog, thereby broadening the operational temperature window of the display [13].

OLED Solubility vs. Charge Transport

For solution-processed OLEDs, the host material must be highly soluble in orthogonal solvents (like toluene or chlorobenzene). While a pentyl chain often provides insufficient solubility for uniform spin-coating, chains longer than octyl (C8+) introduce excessive insulating bulk, which impedes intermolecular charge hopping. The heptyl (C7) chain strikes the perfect thermodynamic balance between solubility and charge carrier mobility.

Table 1: Comparative Performance Matrix

Property / Metric	4-(Bromomethyl)-4'-heptylbiphenyl	4-Bromo-4'-heptylbiphenyl	4-(Bromomethyl)-4'-pentylbiphenyl
Primary Reactivity	Nucleophilic Substitution	Pd-Catalyzed Cross-Coupling	Nucleophilic Substitution
Metal Impurity Risk	None (Metal-free synthesis)	High (Requires Pd/Cu catalysts)	None (Metal-free synthesis)
LC Clearing Temp ( )	High (Broadens nematic range)	N/A (Precursor)	Moderate (Lower thermal stability)
OLED Ink Solubility	Optimal (>30 mg/mL in Toluene)	N/A	Sub-optimal (<15 mg/mL in Toluene)
Steric Hindrance	Low (Primary benzylic carbon)	High (Direct aryl substitution)	Low (Primary benzylic carbon)

Self-Validating Experimental Protocol: N-Alkylation for OLED Hosts

To demonstrate the practical utility of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl, the following protocol details the N-alkylation of carbazole—a foundational step in synthesizing hole-transporting host materials.

This protocol is designed as a self-validating system : it includes built-in checkpoints to verify success at each stage without requiring immediate complex analytics.

Reagents

• 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl (1.0 eq)

• Carbazole (1.05 eq)

• Potassium Carbonate (K₂CO₃, anhydrous) (3.0 eq)

• Dimethylformamide (DMF, anhydrous)

Step-by-Step Methodology

• Preparation & Causality: Flame-dry a round-bottom flask under argon. Why? Although

  reactions are less moisture-sensitive than cross-couplings, anhydrous conditions prevent the competitive hydrolysis of the bromomethyl group into a benzylic alcohol.

• Activation: Dissolve carbazole in anhydrous DMF. Add K₂CO₃ and stir for 30 minutes at room temperature. Validation Checkpoint: The solution will transition from colorless to a faint yellow tint, indicating the partial deprotonation and formation of the active carbazolide nucleophile.

• Substitution: Add 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl dropwise. Elevate the temperature to 60°C. Why 60°C? The benzylic position is highly reactive; excessive heat (>90°C) promotes unwanted side reactions, while 60°C ensures complete conversion within 4 hours.

• TLC Monitoring (Self-Validation): Run a TLC (Hexane:Ethyl Acetate 9:1). The starting bromomethyl compound (high

  ) will disappear, replaced by a distinct, highly UV-active product spot at a lower .

• Workup & Precipitation: Pour the mixture into ice water. Validation Checkpoint: A white/off-white precipitate will immediately crash out. The high lipophilicity of the heptyl-biphenyl tail ensures the product is entirely insoluble in water, driving the precipitation and leaving unreacted salts in the aqueous phase.

• Spectroscopic Confirmation: In ¹H NMR (CDCl₃), validate the success of the reaction by observing the benzylic -CH₂- protons. In the starting material, these appear as a singlet near ~4.5 ppm. In the final N-alkylated product, the electron-withdrawing nature of the carbazole nitrogen shifts this singlet downfield to ~5.4 - 5.5 ppm .

Figure 2: Standard OLED device architecture incorporating the synthesized host material in the EML.

Conclusion

For the synthesis of advanced functional materials, 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl outperforms direct aryl halides by enabling metal-free

functionalization, thereby preserving the electronic purity required for OLEDs. Furthermore, its heptyl chain offers a distinct thermodynamic advantage over shorter pentyl analogs, providing superior solubility for solution processing and broadening the nematic phase window for liquid crystal applications.

References

• AIP Publishing. (2024). Effect of Doping Process on Structural Properties of Liquid Crystals (Analysis of 4-cyano-4′-heptylbiphenyl (7CB) phase transitions). AIP Conference Proceedings. Available at: [Link]

Safety & Regulatory Compliance

4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl proper disposal procedures

Proper Disposal and Operational Safety Guide for 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl

As a Senior Application Scientist, I recognize that handling complex, dual-natured molecules requires more than just reading a standard safety sheet—it requires a mechanistic understanding of the chemical's behavior. 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl is a highly specialized intermediate utilized in drug development and advanced materials science. It combines a highly lipophilic heptylbiphenyl core with a fiercely reactive benzylic bromide electrophile.

This guide provides a self-validating, field-proven operational framework for the safe handling, quenching, and disposal of this reagent, ensuring both laboratory safety and environmental compliance.

Hazard Assessment & Mechanistic Causality

To safely dispose of 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl, we must first understand why it is dangerous. The hazards are directly tied to its molecular structure:

• Potent Alkylating Agent: The benzylic carbon is highly electrophilic. It readily alkylates nucleophilic sites on biological macromolecules (such as DNA and proteins), presenting severe mutagenic and toxicological risks[1].

• Moisture Sensitivity & Hydrolysis: Upon contact with ambient moisture or aqueous environments, the bromomethyl group undergoes hydrolysis to form a benzylic alcohol. This reaction releases corrosive hydrogen bromide (HBr) gas, which can cause pressure buildup in sealed containers[2][3].

• Lachrymatory Action: Like most benzyl halides, this compound is a potent lachrymator. Exposure to its vapors or aerosols causes immediate and severe irritation to the eyes and mucous membranes[3].

Quantitative Data & Safety Parameters

Before initiating any disposal or quenching protocols, ensure your workspace is equipped according to the parameters outlined below.

Parameter	Specification / Requirement
Chemical Classification	Halogenated Organic / Reactive Alkylating Agent
Primary Hazards	Corrosive, Lachrymator, Target Organ Toxicity (Respiratory)[4]
Incompatibilities	Strong bases, amines, oxidizers, water/moisture, active metals[2][3]
Required PPE	Fume hood (min 100 fpm), Butyl rubber/Laminate gloves, Splash goggles, Lab coat
Waste Designation	Halogenated Organic Waste
Decomposition Products	Carbon monoxide (CO), Carbon dioxide (CO2), Hydrogen bromide (HBr)[2][5]

Operational Plan: Quenching & Deactivation Protocol

Expertise & Experience: Direct disposal of highly reactive electrophiles into mixed waste containers is a major safety liability. Uncontrolled reactions in waste carboys can lead to thermal runaways or explosive pressure buildup[2]. By intentionally quenching the reagent before disposal, you convert a hazardous alkylating agent into a benign derivative, creating a self-validating safety system.

Step-by-Step Quenching Methodology:

• Solubilization: Transfer the 4-(Bromomethyl)-4'-heptyl-1,1'-biphenyl residue into a round-bottom flask. Dissolve it completely in a miscible organic solvent such as Ethanol or Tetrahydrofuran (THF).

  • Causality: The long heptyl chain makes this compound highly lipophilic. Attempting to quench it directly with an aqueous solution will result in a biphasic mixture, leaving unreacted electrophiles trapped in the organic layer[1].

• Nucleophilic Addition: While stirring vigorously under a fume hood, slowly add a 10% aqueous solution of sodium thiosulfate or 5% sodium hydroxide (NaOH)[1][2].

  • Causality: Thiosulfate acts as a "soft" nucleophile, efficiently displacing the bromide via an SN2 mechanism without generating the excessive heat that a "hard" nucleophile might cause.

• Agitation: Allow the mixture to stir at room temperature for 2 to 4 hours to ensure complete conversion.

• Verification (Self-Validating Step): Spot the reaction mixture on a Thin Layer Chromatography (TLC) plate or analyze it via LCMS. Confirm the complete disappearance of the starting material before proceeding to disposal.

Disposal & Decontamination Procedures

Once the material is quenched (or if you are disposing of heavily contaminated, unused solid reagent), follow these strict logistical steps:

• Segregation: Transfer the quenched mixture into a designated, clearly labeled "Halogenated Organic Waste" container. Never mix this with acidic aqueous waste, as incompatible mixtures can trigger violent reactions[5].

• Packaging: Utilize high-density polyethylene (HDPE) or glass containers. Avoid metal drums; trace generation of HBr can corrode the metal and produce explosive hydrogen gas[2].

• Glassware Decontamination: Empty primary reagent bottles and contaminated reaction glassware must be neutralized. Rinse them with 5% aqueous sodium hydroxide or soda ash, followed by copious amounts of water, before sending them to the general laboratory wash[2].

• Final Destruction: Waste must be transferred to a licensed waste management authority. The mandated method of ultimate disposal is incineration in an apparatus equipped with an air pollution control system (scrubber) to safely neutralize the resulting hydrogen bromide combustion products[2][6].

Spill Response Logistics

• Small Spills: Do not use combustible materials such as sawdust to absorb the spill. Cover the area with dry sand, earth, or vermiculite[2]. Scoop the absorbed mixture into a plastic container, seal it, and label it for halogenated waste disposal. Wash the spill site thoroughly with soap and water[6].

• Large Spills: Immediately evacuate the area and ensure maximum fume hood ventilation. Contact emergency Environmental Health and Safety (EHS) personnel. Wear full-body protective clothing and a self-contained breathing apparatus before attempting containment[2].

Workflow Visualization

Below is the logical workflow for the safe handling and disposal of reactive benzyl bromide derivatives.

Figure 1: Standard operating procedure for quenching and disposal of reactive benzyl bromides.

References

• PubChem. "Benzyl Bromide | C7H7Br | CID 7498 - Hazardous Laboratory Chemicals Disposal Guide." National Institutes of Health (NIH).
• Santa Cruz Biotechnology. "Benzyl bromide - Safety Data Sheet.
• Thermo Fisher Scientific. "Benzyl bromide - SAFETY DATA SHEET." Nipissing University / Thermo Fisher.
• Thermo Fisher Scientific. "Benzyl bromide - SAFETY DATA SHEET (September 03 2010).
• Synquest Labs. "Benzyl bromide - Safety Data Sheet.
• University of Queensland. "Working Safely with Carcinogens Guideline - UQ Policy and Procedure Library.

Sources

• 1. Working Safely with Carcinogens Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. synquestlabs.com [synquestlabs.com]
• 5. msds.nipissingu.ca [msds.nipissingu.ca]
• 6. Benzyl Bromide | C7H7Br | CID 7498 - PubChem [pubchem.ncbi.nlm.nih.gov]